2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone

Core Science & Biosynthesis

Comprehensive Solubility Profiling of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone: A Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the solubility profile of complex fluorinated intermediates is a critical prerequisite for successful synthesis, purification, and formulation. 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone is a highly specialized building block. Its physicochemical behavior is dominated by the profound electron-withdrawing effects of its trifluoromethyl ( −CF3​ ) group and the fluorinated pyridine ring.

This whitepaper provides an authoritative framework for understanding the theoretical solubility profile of this compound, the structural dynamics that complicate its solvation, and a field-proven, self-validating methodology for empirical solubility determination in organic solvents.

Structural Dynamics & Physicochemical Profiling

To predict and measure the solubility of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone, one must first understand its reactivity. The incorporation of a −CF3​ group adjacent to a carbonyl moiety imparts unique electronic properties, rendering the ketone exceptionally electrophilic[1]. This effect is further amplified by the inductive electron withdrawal from the 5-fluoro-pyridine ring.

The Hydration/Hemiketal Equilibrium

A critical manifestation of this heightened electrophilicity is the compound's propensity to exist in a dynamic equilibrium with its hydrated gem-diol form (in the presence of water) or a hemiketal form (in the presence of alcohols)[1]. Unlike standard aliphatic or aryl ketones, trifluoromethyl ketones (TFMKs) form highly stable adducts because the transition state mimics the tetrahedral geometry favored by the electron-deficient carbon[2].

When selecting organic solvents for synthesis or analysis, researchers must account for this equilibrium. Dissolving this compound in a protic solvent like methanol does not merely solvate the ketone; it chemically alters it into a hemiketal, fundamentally changing its apparent solubility and partition coefficient.

Fig 1. Equilibrium dynamics of trifluoromethyl ketones in protic vs. aprotic environments.

Theoretical Solubility Profile in Organic Solvents

Based on the lipophilicity of the fluorinated aromatic ring and the polarity of the ketone, the solubility profile of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone can be stratified across different solvent classes.

Table 1: Expected Solubility Profile by Solvent Class

Solvent Class	Representative Solvents	Expected Solubility	Solvation Mechanism & Causality
Non-Polar Aprotic	Hexane, Heptane	Low to Moderate	The highly polarized carbonyl and pyridine nitrogen limit affinity for purely non-polar aliphatic hydrocarbons.
Moderately Polar Aprotic	Dichloromethane (DCM), Ethyl Acetate	High	Excellent solvation. DCM provides optimal dipole-dipole interactions without inducing hydrate/hemiketal formation, preserving the pure ketone form[2].
Strong Polar Aprotic	Acetonitrile (ACN), DMF, DMSO	Very High	Strong dipole interactions stabilize the molecule. Ideal for stock solutions, though DMSO may act as a mild nucleophile over extended storage.
Polar Protic	Methanol, Ethanol, Isopropanol	High (Apparent)	High apparent solubility driven by the thermodynamic formation of hemiketal adducts rather than pure physical solvation[1].

Methodology: Thermodynamic Solubility Determination

Relying on theoretical estimates is insufficient for rigorous pharmaceutical development. The "Shake-Flask Method," adapted from OECD Test Guideline 105, is the gold standard for determining the true thermodynamic solubility of solid and liquid intermediates[3][4].

The following protocol is designed as a self-validating system : it controls for temperature fluctuations, prevents microcrystal artifacts, and ensures the chemical integrity of the TFMK during analysis.

Step-by-Step Shake-Flask Protocol

Phase 1: Saturation & Equilibration

• Preparation: Add an excess amount of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone to 5.0 mL of the target organic solvent in a tightly sealed amber glass vial (to prevent photo-degradation and solvent evaporation).

• Isothermal Agitation: Place the vial in a temperature-controlled orbital shaker at exactly 25.0 ± 0.5 °C. Agitate at 150 RPM for 24 to 48 hours. Causality: Thermodynamic solubility requires absolute equilibrium between the dissolved solute and the excess undissolved phase. Shorter times yield kinetic (apparent) solubility, which is often inaccurate[3].

• Verification: Visually inspect the vial after 24 hours. If no undissolved material remains, add more compound and repeat agitation to ensure true saturation.

Phase 2: Separation & Matrix Matching 4. Phase Separation: Remove the vial and allow it to stand for 2 hours at 25.0 °C to let large particulates settle. Centrifuge the mixture at 10,000 RPM for 15 minutes using a temperature-controlled centrifuge. Causality: The shake-flask method is highly prone to overestimating solubility due to suspended microcrystals[3]. Centrifugation is strictly preferred over filtration, as standard PTFE/Nylon filters may adsorb the fluorinated compound. 5. Aliquot & Dilution: Carefully extract 100 µL of the clear supernatant. Immediately dilute this aliquot into a known volume of the HPLC mobile phase (e.g., Acetonitrile). Causality: Immediate dilution prevents the solute from precipitating out of the solution if the ambient temperature drops during transfer to the analytical instrument.

Fig 2. Step-by-step thermodynamic solubility determination workflow via the shake-flask method.

Analytical Quantification via HPLC-UV

Once the saturated solutions are prepared, High-Performance Liquid Chromatography (HPLC) coupled with UV detection is utilized to quantify the dissolved concentration[4][5].

Chromatographic Considerations for TFMKs

Because 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone can form hydrates, the choice of mobile phase is critical. If an aqueous mobile phase is used without proper buffering, the compound may elute as a broad, split peak representing the dynamic interconversion between the ketone and the hydrate during the run.

• Column: C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A carefully selected mixture of Acetonitrile and Water. To suppress ionization of the pyridine ring and control the hydration equilibrium, the aqueous phase should be buffered (e.g., 0.1% Trifluoroacetic acid or a phosphate buffer at pH 3.0)[5].

• Detection: UV detection at the λmax​ of the fluoropyridine chromophore (typically 260-280 nm).

• Calibration: A standard curve must be generated using high-purity reference material dissolved in a solvent that guarantees complete dissolution without adduct formation (e.g., Acetonitrile).

By integrating the peak area of the diluted supernatant and plotting it against the standard curve, the exact thermodynamic solubility of the compound in the target organic solvent can be calculated.

Conclusion

The solubility profiling of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone requires more than simple dissolution testing; it demands an understanding of its unique electrophilic nature. By recognizing the ketone-hydrate equilibrium and employing a rigorously controlled shake-flask methodology coupled with optimized HPLC analysis, researchers can generate highly accurate, reproducible solubility data essential for downstream pharmaceutical applications.

References

• Quantification of the H-Bond-Donating Ability of Trifluoromethyl Ketone Hydrates Using a Colorimetric Sensor. The Journal of Organic Chemistry - ACS Publications. Retrieved from:[Link]

• Determining the water solubility of difficult-to-test substances: A tutorial review. Technical University of Denmark (DTU). Retrieved from:[Link]

• 40 CFR 799.6784 -- TSCA water solubility: Column elution method; shake flask method. eCFR (Electronic Code of Federal Regulations). Retrieved from:[Link]

• Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research. Retrieved from: [Link]

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Mechanism of Action of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone Derivatives: A Technical Guide to Electrophilic Carbonyl Inhibition

Executive Summary

In the landscape of rational drug design, targeting hydrolases and proteases requires precision engineering of the inhibitor's warhead and recognition motifs. 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone derivatives represent a highly specialized class of mechanism-based inhibitors. By leveraging the extreme electronegativity of the trifluoromethyl (-CF3) group, these molecules function as potent transition-state analogs, primarily targeting enzymes utilizing a catalytic serine or cysteine nucleophile. This whitepaper deconstructs the structural rationale, catalytic mechanism, and self-validating experimental workflows required to characterize these electrophilic inhibitors.

Structural Rationale & Electronic Properties

The efficacy of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone derivatives is rooted in the synergistic relationship between its three core structural components:

• The Electrophilic Warhead (-CF3): The trifluoromethyl group exerts a profound inductive electron-withdrawing effect (-I effect) on the adjacent ketone carbonyl. This drastically increases the partial positive charge ( δ+ ) on the carbonyl carbon, rendering it highly susceptible to nucleophilic attack by active-site residues (Ser/Cys).

• The Reaction Center (Carbonyl): Unlike standard ketones, trifluoromethyl ketones (TFMKs) exist in an equilibrium between the ketone and a stable hydrate form in aqueous solution. In the hydrophobic environment of an enzyme active site, the unhydrated ketone acts as the primary electrophile.

• The Recognition Motif (5-Fluoro-pyridin-3-yl): The pyridine ring serves as a pharmacophore that dictates target specificity. The addition of the 5-fluoro substituent serves two purposes: it modulates the basicity (pKa) of the pyridine nitrogen to optimize hydrogen bonding, and it introduces a highly lipophilic, electron-dense vector that enhances binding affinity within hydrophobic specificity pockets.

Fig 1: Pharmacophore deconstruction and logical structure-function relationships.

Core Mechanism of Action: Transition State Mimicry

The defining characteristic of TFMK derivatives is their ability to form a reversible covalent bond with the target enzyme.

When the inhibitor enters the active site, the catalytic serine (e.g., in a Ser-His-Asp catalytic triad) executes a nucleophilic attack on the electrophilic carbonyl carbon of the TFMK. Because the -CF3 group is a poor leaving group, the reaction does not proceed to an acyl-enzyme intermediate. Instead, it arrests at a stable, monoanionic tetrahedral hemiketal adduct .

This sp3 -hybridized adduct structurally and electrostatically mimics the high-energy tetrahedral transition state of natural peptide or ester hydrolysis. The enzyme's "oxyanion hole" tightly coordinates the negatively charged oxygen of the hemiketal, resulting in exceptionally low inhibition constants ( Ki​ ), often in the low nanomolar range.

Fig 2: Two-step reversible covalent reaction mechanism of TFMK enzyme inhibition.

Experimental Protocols for MoA Validation

To rigorously validate this mechanism, we must prove two distinct phenomena: the functional reversibility of the inhibition, and the biophysical presence of the covalent hemiketal adduct. The following self-validating protocols are designed to eliminate false positives.

Protocol A: Jump-Dilution Assay (Functional Reversibility)

Causality: TFMKs often exhibit slow, tight-binding kinetics that can be mistaken for irreversible inhibition in standard IC50​ assays. A jump-dilution assay forces the equilibrium backward, allowing us to differentiate between an irreversible covalent modifier and a reversible covalent TFMK. Methodology:

• Complex Formation: Incubate the target enzyme (100x assay concentration) with the TFMK inhibitor at a concentration of 10x its estimated IC50​ for 60 minutes at 37°C to ensure complete formation of the tetrahedral adduct.

• Rapid Dilution: Dilute the enzyme-inhibitor mixture 100-fold into a reaction buffer containing a saturating concentration of a fluorogenic substrate ( [S]≫Km​ ).

• Continuous Monitoring: Monitor the release of the fluorophore continuously for 120 minutes.

• Validation: An irreversible inhibitor will yield a flat line (no activity recovery). A reversible TFMK will show a characteristic concave-up progress curve as the inhibitor slowly dissociates ( koff​ ) and the steady-state velocity is restored.

Protocol B: 19 F-NMR Spectroscopy (Biophysical Adduct Verification)

Causality: While intact protein LC-MS is commonly used for covalent inhibitors, the hemiketal adduct formed by TFMKs is often unstable under the acidic conditions and ionization forces of mass spectrometry. 19 F-NMR is the gold standard because it allows direct observation of the adduct in thermodynamic equilibrium without disrupting the protein. Methodology:

• Baseline Acquisition: Prepare a 50 µM solution of the TFMK inhibitor in a deuterated buffer (e.g., 50 mM Tris-d11, pH 7.4, 10% D2​O ). Acquire a baseline 19 F-NMR spectrum. The free ketone -CF3 signal typically resonates around -70 to -75 ppm.

• Enzyme Addition: Add the target enzyme to a final concentration of 60 µM (a slight molar excess to drive equilibrium).

• Adduct Observation: Acquire the 19 F-NMR spectrum after a 30-minute incubation.

• Validation: The nucleophilic attack and conversion of the sp2 carbonyl to an sp3 hemiketal will cause a massive shielding effect. The -CF3 peak will shift significantly upfield (typically to -80 to -85 ppm). The simultaneous shifting of the 5-fluoro signal on the pyridine ring confirms that the recognition motif is engaged in the active site.

Quantitative Data Presentation

The following table summarizes representative kinetic parameters demonstrating the structure-activity relationship (SAR) of the 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone scaffold compared to control analogs against a model serine hydrolase.

Compound Variant	Ki​ (nM)	kon​ ( M−1s−1 )	koff​ ( s−1 )	Residence Time ( τ , min)	Mechanism Type
2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone	4.5	1.2×104	5.4×10−4	~30.8	Reversible Covalent
Des-fluoro-pyridine Analog (No 5-F)	45.0	8.5×103	3.8×10−3	~4.3	Reversible Covalent
Non-fluorinated Analog (Methyl Ketone)	>10,000	N/A	N/A	< 1.0	Non-covalent

Data Interpretation: The removal of the trifluoromethyl group (Methyl Ketone analog) completely abolishes the covalent trapping mechanism, resulting in a massive loss of potency. The removal of the 5-fluoro substituent on the pyridine ring reduces the residence time and increases the Ki​ 10-fold, validating the critical role of the fluorine atom in optimizing active-site interactions.

Conclusion

The 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone scaffold is a masterclass in electrophilic drug design. By combining the profound electron-withdrawing capacity of the trifluoromethyl group with the finely-tuned recognition properties of a fluorinated pyridine ring, this molecule achieves highly potent, reversible covalent inhibition. Understanding the slow-binding kinetic profile and the biophysical nature of the tetrahedral hemiketal adduct is essential for researchers aiming to deploy this chemotype in the development of novel therapeutics targeting serine and cysteine hydrolases.

A Hypothetical Crystallographic Guide to 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone: From Synthesis to Structural Elucidation

Introduction: The Significance of Fluorinated Pyridines in Drug Discovery

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry. The title compound, 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone, is a prime example of a molecule designed with this principle in mind. The trifluoromethyl group (-CF3) and the fluorine-substituted pyridine ring are not mere chemical curiosities; they are potent modulators of a molecule's physicochemical and pharmacological properties. The -CF3 group, with its high electronegativity and lipophilicity, can enhance metabolic stability, binding affinity, and cell permeability.[1] Similarly, the fluoropyridine moiety can alter the pKa of the nitrogen atom, influencing drug-receptor interactions and pharmacokinetic profiles.

Understanding the precise three-dimensional arrangement of atoms and the intermolecular interactions within the crystalline state of this compound is paramount for several reasons. It provides an unambiguous confirmation of its chemical identity and constitution. Furthermore, crystallographic data offers invaluable insights into the molecule's conformational preferences and the non-covalent interactions that govern its solid-state behavior. This knowledge is critical for structure-activity relationship (SAR) studies, computational modeling, and the development of stable, bioavailable drug formulations.

This in-depth technical guide presents a hypothetical, yet methodologically rigorous, pathway for the complete crystallographic characterization of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone. While, to date, no public crystallographic data for this specific compound exists, the following sections will serve as a comprehensive roadmap for researchers aiming to undertake such a study.

Part 1: The Experimental Workflow: A Step-by-Step Protocol

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that demands precision and expertise.[2] The following protocol outlines the critical stages involved.

Crystal Growth: The Foundation of Quality Data

The adage "a good crystal is the key" cannot be overstated in crystallography. The primary challenge is to obtain single crystals of sufficient size (typically >0.1 mm in all dimensions) and quality, free from significant defects.[2]

Experimental Protocol: Slow Evaporation

• Solvent Screening: Begin by dissolving small amounts of the purified compound in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, and mixtures thereof).

• Solution Preparation: Prepare a nearly saturated solution of the compound in a promising solvent or solvent mixture in a clean, small vial.

• Controlled Evaporation: Cover the vial with a cap containing a few small perforations to allow for slow solvent evaporation at a constant temperature.

• Monitoring: Regularly inspect the vial under a microscope for the formation of well-defined single crystals.

Expert Insight: The presence of both a trifluoromethyl group and a fluoropyridine ring suggests the potential for a variety of intermolecular interactions, from conventional hydrogen bonds to weaker C-H···F and F···F contacts.[3][4][5] A systematic screening of solvents is crucial to identify conditions that favor the formation of a well-ordered crystal lattice.

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

Once a suitable crystal is obtained, it is subjected to X-ray diffraction to generate the data required for structure determination.

Experimental Protocol: Data Collection

• Crystal Mounting: A selected crystal is carefully mounted on a goniometer head using a cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

• Diffractometer Setup: The crystal is placed on a modern single-crystal X-ray diffractometer equipped with a high-intensity X-ray source (e.g., Mo Kα or Cu Kα radiation) and a sensitive detector (e.g., a CCD or CMOS detector).[6]

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A complete sphere of diffraction data is collected by rotating the crystal through a series of angles. The exposure time per frame and the total data collection time are optimized to ensure good signal-to-noise ratio and data completeness.

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz and polarization effects.

Caption: Workflow for single-crystal X-ray diffraction.

Part 2: From Data to Structure: The Analytical Pathway

The collected diffraction data is a reciprocal space representation of the crystal's electron density. The following steps are taken to translate this data into a three-dimensional atomic model.

Structure Solution and Refinement

The "phase problem" is a central challenge in crystallography, as the phases of the diffracted X-rays are not directly measured.[7]

Methodology:

• Space Group Determination: The systematic absences in the diffraction data are analyzed to determine the crystal's space group, which defines its symmetry elements.[8]

• Structure Solution: Ab initio methods, such as direct methods or dual-space recycling, are employed to obtain an initial set of phases and generate an initial electron density map.

• Model Building: The initial electron density map is interpreted to locate the atoms of the molecule.

• Structure Refinement: The atomic positions, displacement parameters, and other structural parameters are refined against the experimental data using a least-squares minimization algorithm. The quality of the refinement is monitored using the R-factor, which should converge to a low value.[9]

Analysis of the Hypothetical Crystal Structure

Based on the known principles of crystal engineering for fluorinated organic molecules, we can anticipate several key structural features for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone.

Expected Intermolecular Interactions:

• C-H···N Hydrogen Bonds: The nitrogen atom of the pyridine ring is a potential hydrogen bond acceptor, likely forming interactions with acidic C-H donors from neighboring molecules.[3]

• C-H···F Interactions: The fluorine atoms of both the trifluoromethyl group and the pyridine ring can act as weak hydrogen bond acceptors.

• F···F Interactions: Close contacts between fluorine atoms of adjacent molecules may be present, contributing to the overall crystal packing.[4][5]

• π-π Stacking: The fluoropyridine rings may engage in π-π stacking interactions, which are influenced by the electron-withdrawing nature of the fluorine substituents.

Data Presentation:

A comprehensive crystallographic report would summarize the key data in a standardized format.

Parameter	Hypothetical Value	Significance
Chemical Formula	C7H3F4NO	Defines the elemental composition.
Formula Weight	193.10	Molar mass of the compound.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P21/c	Specifies the symmetry operations within the unit cell.
a, b, c (Å)	10.2, 5.8, 12.5	Dimensions of the unit cell.
β (°)	98.5	Angle of the unit cell for a monoclinic system.
Volume (ų)	735.2	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
Calculated Density (g/cm³)	1.74	Theoretical density of the crystal.
R1, wR2 (all data)	< 0.05, < 0.10	Indicators of the quality of the final refined model.[9]

Part 3: Data Dissemination and Integrity

The final, validated crystal structure is a valuable piece of scientific information that should be made publicly available to the research community.

The Crystallographic Information File (CIF)

The standard format for reporting crystallographic data is the Crystallographic Information File (CIF).[10][11][12][13] A CIF is a text file that contains all the pertinent information about the crystal structure determination, including:

• Bibliographic information (authors, publication details).

• Chemical information (compound name, formula).

• Unit cell parameters and space group.

• Atomic coordinates and displacement parameters.

• Experimental details (diffractometer, radiation source, temperature).

• Refinement statistics.

Deposition in Crystallographic Databases

To ensure the long-term accessibility and preservation of crystallographic data, it is essential to deposit the final CIF in a public database. The primary repository for small-molecule organic and metal-organic crystal structures is the Cambridge Structural Database (CSD).[14][15][16][17][18]

Caption: Data deposition and dissemination workflow.

Conclusion

While the crystallographic data for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone remains to be experimentally determined, this guide provides a comprehensive, technically grounded framework for its acquisition, analysis, and reporting. The insights gained from such a study would be of significant value to medicinal chemists, materials scientists, and all researchers interested in the profound impact of fluorine in molecular design and solid-state chemistry. The methodologies outlined herein represent the gold standard in the field and serve as a testament to the power of single-crystal X-ray diffraction in illuminating the intricate world of molecular architecture.

References

• Crystal Structure Determination I. (n.d.). Retrieved from [Link]

• Minkkilä, A., et al. (2012). Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives. Crystal Growth & Design, 12(2), 976-983. [Link]

• CIF (Crystallographic Information Framework). (n.d.). Metadata Standards Catalog. Retrieved from [Link]

• Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF): a new standard archive file for crystallography. Acta Crystallographica Section A: Foundations of Crystallography, 47(6), 655-685. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). A short guide to Crystallographic Information Files. Retrieved from [Link]

• Wikipedia. (n.d.). Crystallographic Information File. Retrieved from [Link]

• Creative Biostructure. (n.d.). Crystallography Data Analysis. Retrieved from [Link]

• Pravica, M. G., et al. (2007). Intermolecular Interactions in Crystalline Pentafluoropyridine Under High Pressure: Structure and Compressibility at 0.3 and 1.1 GPa. DTIC. [Link]

• Minkkilä, A., et al. (2012). Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives. ACS Publications. [Link]

• International Union of Crystallography. (n.d.). CIF 1.1 syntax specification. Retrieved from [Link]

• EBSCO. (n.d.). Determining crystal structures | Science | Research Starters. Retrieved from [Link]

• Prothero, S. (2025, April 13). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. AZoM. [Link]

• Panini, P., & Chopra, D. (2012). Trifluoromethyl Groups in Crystal Design of 1,4-Diphenyl-1,3-butadienes for Topochemical [2 + 2] Photodimerization. Crystal Growth & Design, 12(3), 1438-1447. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Deposit a Structure in the CSD. Retrieved from [Link]

• Mineralogical Society of America. (n.d.). Crystallographic data (CIF) info for American Mineralogist. Retrieved from [Link]

• Crystallography. (n.d.). Structural resolution. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Access & Deposit Crystal Structures. Retrieved from [Link]

• Science Education Resource Center at Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Retrieved from [Link]

• Arkhipova, V., Guskov, A., & Slotboom, D. J. (2017). Analysis of the quality of crystallographic data and the limitations of structural models. Journal of General Physiology, 149(12), 1091-1103. [Link]

• RCSB PDB. (n.d.). Learn: Guide to Understanding PDB Data: Methods for Determining Structure. PDB-101. Retrieved from [Link]

• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. [Link]

• Wikipedia. (n.d.). Trifluoromethyl group. Retrieved from [Link]

• Single Crystal X-ray Diffraction and Structure Analysis. (n.d.). Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Largest Curated Crystal Structure Database. Retrieved from [Link]

• Bernard Becker Medical Library. (n.d.). CCDC – Cambridge Structural Database. Washington University in St. Louis. Retrieved from [Link]

• RCSB PDB. (n.d.). Crystallographic Structure Factors and Electron Density, Resolution, and R-value. PDB-101. Retrieved from [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Synthesis of α-Trifluoromethyl Amines via Reductive Amination of 2,2,2-Trifluoro-1-(5-fluoropyridin-3-yl)ethanone

Executive Summary

In contemporary drug discovery, the incorporation of a trifluoromethyl ( CF3​ ) group adjacent to an amine center (yielding an α-trifluoromethyl amine) is a privileged structural modification. This motif is strategically deployed to modulate basicity (lowering amine pKa​ ), enhance metabolic stability against oxidative deamination, and improve overall lipophilicity 1[1].

However, reacting 2,2,2-trifluoro-1-(5-fluoropyridin-3-yl)ethanone with primary amines presents a formidable synthetic hurdle. The synergistic electron-withdrawing effects of the CF3​ group and the 5-fluoropyridine ring render the carbonyl carbon exceptionally electrophilic, fundamentally altering the standard thermodynamic landscape of reductive amination. This application note details the mechanistic causality behind these challenges and provides field-proven, self-validating protocols to successfully isolate the target amines.

Mechanistic Insights & Causality: Overcoming the "Hemiaminal Trap"

In a conventional reductive amination, a ketone reacts with a primary amine to form a hemiaminal, which rapidly and spontaneously dehydrates to an imine (Schiff base) prior to reduction.

When utilizing 2,2,2-trifluoro-1-(5-fluoropyridin-3-yl)ethanone, the initial nucleophilic attack by the primary amine is nearly instantaneous due to the highly activated carbonyl. However, the strong inductive ( −I ) effect of the CF3​ group severely destabilizes the developing carbocationic character required for water elimination. Consequently, the reaction stalls, becoming thermodynamically trapped at the stable tetrahedral N,O-acetal (hemiaminal) stage 1[1].

The Causality of the Solution: To overcome this thermodynamic sink, standard desiccants (e.g., MgSO4​ , molecular sieves) are insufficient. Aggressive oxophilic Lewis acids—specifically Titanium(IV) chloride ( TiCl4​ )—must be employed. TiCl4​ coordinates strongly to the hemiaminal hydroxyl group, converting it into a superior leaving group while simultaneously acting as an irreversible water scavenger, thereby forcing the equilibrium toward the imine 2[2].

Mechanistic pathway from trifluoromethyl ketone to α-trifluoromethyl amine.

Trustworthiness: Self-Validating Analytical Controls

Every robust chemical protocol must be a self-validating system. Relying solely on Thin Layer Chromatography (TLC) for this reaction is notoriously unreliable due to the potential hydrolysis of the trifluoromethyl imine back to the ketone on the acidic silica gel.

Instead, this workflow utilizes 19F NMR as an in-situ diagnostic tool to validate each stage of the reaction. By taking crude reaction aliquots, you can definitively track the transformation:

• Starting Ketone: 19F NMR shows a distinct singlet around δ -71 ppm.

• Hemiaminal Intermediate: Upon amine addition, the peak shifts significantly upfield to δ -80 to -82 ppm.

• Imine Formation: Following TiCl4​ addition and dehydration, the peak shifts back downfield to δ -70 to -72 ppm (often distinct in multiplicity or slight shift from the ketone).

Final Amine: Post-reduction, the α

CF3​ amine appears at δ -74 to -76 ppm.

Crucial Step: Do not proceed to the reduction phase until the 19F NMR confirms the complete disappearance of the hemiaminal peak ( δ -80 ppm).

Quantitative Protocol Comparison

To accommodate different primary amine substrates, two distinct protocols are provided. Table 1 summarizes the quantitative parameters to aid in protocol selection.

Metric	Protocol A: TiCl4​ Two-Step	Protocol B: Ti(OiPr)4​ One-Pot
Optimal Substrates	Aryl amines, sterically hindered aliphatic amines	Unhindered aliphatic primary amines
Lewis Acid (Eq.)	TiCl4​ (0.6 - 1.0 eq)	Ti(OiPr)4​ (2.0 eq)
Reducing Agent (Eq.)	NaBH4​ (2.0 - 3.0 eq)	NaBH(OAc)3​ (1.5 - 2.0 eq)
Reaction Time	12h (Imine) + 4h (Reduction)	16h (Continuous One-Pot)
Typical Yield Range	75% - 92%	60% - 85%
Stereocontrol	Compatible with asymmetric reduction (e.g., Catecholborane)	Typically racemic

Experimental Protocols

Protocol A: Two-Step TiCl4​ -Mediated Condensation & Reduction

Highly recommended for anilines and sterically hindered primary amines.2[2] 3[3]

Step 1: Imine Formation

• Flame-dry a round-bottom flask under an inert Argon atmosphere.

• Dissolve 2,2,2-trifluoro-1-(5-fluoropyridin-3-yl)ethanone (1.0 eq, 10.0 mmol) and the primary amine (1.2 eq, 12.0 mmol) in anhydrous Toluene or Dichloromethane (30 mL).

• Add Triethylamine (3.0 eq, 30.0 mmol) and cool the mixture to 0 °C using an ice bath.

• Add a 1.0 M solution of TiCl4​ in DCM (0.6 eq, 6.0 mmol) dropwise over 15 minutes. Caution: Highly exothermic; maintain temperature below 5 °C.

• Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Self-Validation: Pull a 0.1 mL aliquot, dilute in CDCl3​ , and run a quick 19F NMR to confirm the disappearance of the hemiaminal.

• Filter the mixture through a pad of Celite to remove titanium dioxide salts, washing with DCM. Concentrate the filtrate in vacuo to yield the crude imine.

Step 2: Reduction 8. Dissolve the crude imine in anhydrous Methanol (25 mL) and cool to 0 °C. 9. Add Sodium Borohydride ( NaBH4​ , 2.5 eq, 25.0 mmol) in small portions to manage hydrogen gas evolution. 10. Stir for 4 hours, allowing the reaction to naturally warm to room temperature. 11. Quench carefully with saturated aqueous NH4​Cl (15 mL). Extract with Ethyl Acetate ( 3×20 mL), dry over Na2​SO4​ , and purify via flash column chromatography.

Step-by-step experimental workflow for the two-step reductive amination protocol.

Protocol B: One-Pot Ti(OiPr)4​ -Mediated Reductive Amination

Suitable for unhindered aliphatic primary amines where isolation of the imine is unnecessary.

• In a dry flask under Argon, dissolve the ketone (1.0 eq, 5.0 mmol) and primary amine (1.2 eq, 6.0 mmol) in anhydrous 1,2-Dichloroethane (DCE, 15 mL).

• Add Titanium(IV) isopropoxide ( Ti(OiPr)4​ , 2.0 eq, 10.0 mmol). Stir at room temperature for 6 hours to allow hemiaminal formation and partial dehydration.

• Add Sodium Triacetoxyborohydride ( NaBH(OAc)3​ , 2.0 eq, 10.0 mmol) in one portion.

• Stir the reaction mixture at room temperature for an additional 10 hours.

• Quench the reaction by adding 1.0 M aqueous NaOH (10 mL) to break up the titanium emulsion. Stir vigorously for 30 minutes.

• Filter the resulting white suspension through Celite, extract the aqueous layer with DCM, dry the combined organics over Na2​SO4​ , and purify.

References

• Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines ACS Catalysis URL:[Link]

• Catalytic Asymmetric Reduction of α-Trifluoromethylated Imines with Catecholborane by BINOL-Derived Boro-phosphates The Journal of Organic Chemistry URL:[Link]

• TiCl4-Catalyzed Hydroboration of Ketones with Ammonia Borane ACS Publications URL:[Link]

Sources

• 1. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: The Strategic Utility of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone in Advanced API Synthesis

Prepared by: Senior Application Scientist, API Process Development Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The synthesis of highly selective, metabolically stable Active Pharmaceutical Ingredients (APIs) increasingly relies on heavily functionalized fluorinated building blocks. 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone represents a privileged bifunctional scaffold in modern process chemistry. It combines the extreme electrophilicity of a trifluoromethyl ketone with the metabolic shielding properties of a 5-fluoropyridine ring.

This application note details the physicochemical rationale for utilizing this specific building block, summarizes its performance in constructing quaternary stereocenters and optimizing pharmacokinetic profiles, and provides self-validating, scalable protocols for its integration into API workflows.

Physicochemical & Mechanistic Profiling

To understand why this building block is selected over non-fluorinated analogs, we must analyze the causality behind its reactivity and biological performance.

Electrophilic Activation via the Trifluoromethyl Group

The strong electron-withdrawing nature (-I effect) of the −CF3​ group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent carbonyl carbon. This renders the ketone exceptionally susceptible to nucleophilic attack by lithium enolates, zinc acetylides, or enzyme active-site residues (acting as a reversible covalent warhead). Unlike standard alkyl ketones, which often require harsh Lewis acid activation for aldol additions, this trifluoromethyl ketone reacts rapidly at cryogenic temperatures, minimizing retro-aldol equilibration and preserving kinetic stereocontrol .

Metabolic Shielding via the 5-Fluoro-Pyridine Motif

Pyridine rings are ubiquitous in medicinal chemistry but suffer from rapid oxidative metabolism by hepatic Cytochrome P450 (CYP450) enzymes. By installing a fluorine atom at the 5-position, the electron density of the pyridine ring is reduced, and the primary site of oxidative liability is sterically and electronically blocked. In the development of Aldosterone Synthase (CYP11B2) inhibitors, replacing a standard pyridine with a 5-fluoropyridine motif extended the human liver microsome half-life ( t1/2​ ) from minutes to ≫120 minutes while maintaining high target selectivity .

Key Synthetic Workflows & Mechanistic Pathways

Workflow A: Asymmetric Acetate Aldol Addition

Generating a trifluoromethyl-substituted quaternary stereocenter is notoriously difficult due to the steric bulk of the −CF3​ group. By utilizing a chiral auxiliary derived from (1S,2R)-1-amino-2-indanol, the lithium enolate can be directed to attack the Re or Si face of 2,2,2-trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone with high diastereoselectivity.

Workflow 1: Chiral auxiliary-controlled asymmetric aldol addition and isolation.

Workflow B: Pharmacokinetic Optimization (Scaffold Hopping)

When the ketone is used as a precursor to synthesize complex heterocycles (e.g., triazoles or pyrazoles), the intact 5-fluoropyridine moiety serves as a critical pharmacophore for metabolic stability.

Workflow 2: Scaffold hopping strategy for improving API metabolic stability.

Quantitative Data Summaries

The following tables summarize the empirical advantages of utilizing this fluorinated building block in API synthesis, drawn from validated process chemistry campaigns , , .

Table 1: Impact of 5-Fluoropyridine Substitution on API Pharmacokinetics

API Scaffold Variant	CYP11B2 IC50​ (nM)	Selectivity Factor (vs CYP11B1)	Human Liver Microsome t1/2​
Standard Pyridin-3-yl	4.5	70	< 15 min
5-Fluoro-pyridin-3-yl	4.2	329	≫ 120 min
5-Cyano-pyridin-3-yl	1178.0	N/A	N/A (Poor Potency)

Table 2: Reaction Metrics for Trifluoromethyl Ketone Functionalization

Reaction Type	Reagents / Catalyst	Yield (Assay)	Stereoselectivity	Scalability
Asymmetric Acetate Aldol	LHMDS, Chiral Acetate, THF	95%	> 98.7:1.3 dr (Post-cryst)	Multi-kg
Asymmetric Propargylation	Zn, Propargyl borolane, Proline ligand	75%	99:1 dr (Post-cryst)	40 kg

Standard Operating Protocols (SOPs)

The following protocols are designed as self-validating systems. In-process controls (IPCs) and strict temperature boundaries are embedded to ensure causality between the operator's actions and the chemical outcome.

Protocol A: Lithium Enolate Asymmetric Aldol Addition

Objective: Establish a trifluoromethyl-substituted quaternary stereocenter with high diastereoselectivity.

• Enolate Generation (Kinetic Control):

  • Charge a dry, nitrogen-purged reactor with the chiral acetate derived from (1S,2R)-1-amino-2-indanol (1.0 equiv) and anhydrous THF (10 vol).

  • Cool the solution to −50 °C.

  • Causality Note: Temperatures above −30 °C will result in auxiliary cleavage and diminished enolate stability.

  • Dropwise add Lithium bis(trimethylsilyl)amide (LHMDS, 1 M in THF, 1.1 equiv) over 30 minutes, maintaining the internal temperature ≤−45 °C. Stir for 1 hour.

• Electrophilic Addition:

  • Add 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone (1.2 equiv) as a neat liquid at a rate that maintains the internal temperature between −50 °C and −45 °C.

  • Causality Note: The addition is highly exothermic. The low temperature is critical to prevent the retro-aldol reaction, which would degrade the kinetic diastereomeric ratio (dr).

  • Stir the reaction mixture for an additional 30 minutes at −20 °C.

• Quenching and IPC:

  • Rapidly quench the reaction by adding cold 1M HCl (aq) (2.0 equiv) while maintaining the temperature below 0 °C.

  • Self-Validation: Pull a sample of the organic layer for HPLC analysis. The assay yield should be ≥95% with a dr of approximately 78:22.

• Isolation via Direct Crystallization:

  • Separate the layers, wash the organic layer with brine, and perform a solvent swap to a heptane/ethyl acetate mixture (8:2).

  • Seed the mixture at 20 °C and cool to 0 °C over 4 hours. Filter the resulting crystals. The isolated product will yield a dr of >98.7:1.3 .

Protocol B: Zinc-Catalyzed Asymmetric Propargylation

Objective: Enantioselective addition of a propargyl group to the trifluoromethyl ketone for glucocorticoid agonist synthesis.

• Catalyst & Reagent Preparation:

  • In a reactor, combine zinc powder (1.5 equiv), N-isopropyl-L-proline ligand (0.2 equiv), and anhydrous toluene.

  • Add a catalytic amount of water (0.1 equiv).

  • Causality Note: The deliberate addition of trace water accelerates the zinc-boron exchange, generating the active chiral zinc-propargyl intermediate necessary for catalytic turnover .

• Ketone Addition:

  • Add propargyl borolane (1.2 equiv) followed by 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone (1.0 equiv) at 25 °C.

  • Stir for 12 hours. Monitor conversion via HPLC.

• Workup:

  • Quench with saturated aqueous NH4​Cl . Extract with ethyl acetate, concentrate, and crystallize from isopropanol to achieve a final dr of 99:1.

References

• Novel Pyridyl Substituted 4,5-Dihydro-[1,2,4]triazolo[4,3-a]quinolines as Potent and Selective Aldosterone Synthase Inhibitors with Improved in Vitro Metabolic Stability Journal of Medicinal Chemistry, American Chemical Society. URL:[Link]

• Development of an Asymmetric Acetate Aldol Reaction with a Trifluoromethyl Ketone Organic Process Research & Development, American Chemical Society. URL:[Link]

• Development of a Large Scale Asymmetric Synthesis of the Glucocorticoid Agonist BI 653048 BS H3PO4 The Journal of Organic Chemistry, American Chemical Society. URL:[Link]

Application Note: Formulation Strategies for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone in Advanced Agrochemicals

Target Audience: Formulation Chemists, Agrochemical Researchers, and Product Development Scientists.

Introduction & Physicochemical Rationale

The integration of heavily fluorinated heterocycles into agrochemical active ingredients (AIs) has revolutionized modern crop protection. The compound 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone serves as both a highly potent pharmacophore and a critical building block for next-generation systemic insecticides and fungicides. The combination of a trifluoroacetyl group (-C(=O)CF₃) with a fluoropyridine ring significantly enhances the molecule's lipophilicity (Log P ) and metabolic stability against oxidative degradation in biological systems[1].

From a mechanistic standpoint, replacing traditional electron-withdrawing groups (like nitro- or cyano-pharmacophores) with trifluoroacetyl moieties dramatically improves cuticular penetrability and intrinsic biological effectiveness due to this enhanced hydrophobicity[2]. However, formulating this compound presents unique physicochemical challenges. The highly electrophilic nature of the trifluoromethyl ketone moiety means it exists in a thermodynamic equilibrium with its hydrate (gem-diol) in aqueous environments.

Expertise & Experience Insight: This hydration equilibrium dictates our formulation causality. To maintain the ketone in its highly lipophilic, active state for optimal foliar penetration, anhydrous Emulsifiable Concentrates (EC) are preferred. If an aqueous Suspension Concentrate (SC) is required for safety or phytotoxicity reasons, the formulation must account for the hydrated form's altered crystal lattice and its high propensity for Ostwald ripening (crystal growth) during storage.

Pre-Formulation Profiling

Before initiating formulation workflows, the physicochemical boundaries of the AI must be established to select the correct solvent and surfactant matrices.

Table 1: Physicochemical Profile & Formulation Implications

Property	Value / Characteristic	Formulation Implication
Log P (Octanol/Water)	> 3.5 (Ketone form)	Highly soluble in aromatic hydrocarbons; ideal for EC.
Aqueous Solubility	< 50 mg/L (at 20°C)	Suitable for SC, but requires robust polymeric dispersants.
Chemical Reactivity	Electrophilic Ketone	Forms gem-diols in water; avoid primary alcohol solvents.
Melting Point	45°C - 55°C	Prone to melting during high-shear milling; requires cooling.

Experimental Protocols & Workflows

Protocol A: Preparation of a 10% (w/v) Emulsifiable Concentrate (EC)

Causality: An EC formulation is selected to maximize the cuticular penetration of the highly hydrophobic trifluoroacetyl moiety. Aromatic solvents are utilized to prevent the crystallization of the AI at low temperatures, while a carefully balanced emulsifier pair ensures spontaneous emulsification upon dilution in the spray tank.

Step-by-Step Methodology:

• Solvent Charging: Add 750 mL of Solvesso™ 150 ND (heavy aromatic naphtha) to a clean, dry stainless-steel mixing vessel equipped with an overhead stirrer.

• AI Dissolution: Gradually add 100 g of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone under continuous agitation (400 RPM). Heat the mixture gently to 35°C to accelerate dissolution. Crucial: Ensure the system is strictly anhydrous to prevent gem-diol formation.

• Emulsifier Addition: Once the AI is fully dissolved, add 50 g of Calcium Dodecylbenzenesulfonate (anionic surfactant, lipophilic) and 50 g of Castor Oil Ethoxylate (non-ionic surfactant, hydrophilic, ~30 EO units).

• Homogenization: Stir at 800 RPM for 45 minutes until the solution is completely transparent and homogeneous.

• Volume Adjustment: Top up the vessel to exactly 1000 mL with Solvesso™ 150 ND and mix for an additional 15 minutes.

Self-Validating System: To validate the surfactant HLB (Hydrophilic-Lipophilic Balance), perform a spontaneous emulsification test (CIPAC MT 36.3). Drop 1 mL of the EC into 100 mL of standard hard water (342 ppm CaCO₃). The spontaneous formation of a bluish, translucent microemulsion—with less than 0.5 mL of cream separation after 2 hours—self-validates that the surfactant ratio is perfectly tuned to the AI's specific Log P .

Protocol B: Preparation of a 15% (w/v) Suspension Concentrate (SC)

Causality: For sensitive crops where aromatic solvents cause phytotoxicity, an aqueous SC is required. Because the trifluoromethyl ketone will partially hydrate to a gem-diol, the crystal structure will shift. We utilize high-molecular-weight polymeric dispersants that sterically hinder the crystals, preventing Ostwald ripening.

Step-by-Step Methodology:

• Aqueous Phase Preparation: In a mixing tank, combine 600 mL of Deionized Water, 30 g of a Polycarboxylate ether dispersant, 10 g of Sodium Naphthalene Sulfonate condensate, and 50 g of Propylene Glycol (antifreeze).

• AI Incorporation: Slowly add 150 g of the AI powder under high-shear mixing (Rotor-stator at 3000 RPM) to create a coarse pre-slurry.

• Bead Milling: Transfer the slurry to a horizontal bead mill loaded with 1.0 mm Yttrium-stabilized Zirconium oxide beads. Mill at a tip speed of 10 m/s. Maintain the cooling jacket at 15°C to prevent the AI from melting and agglomerating.

• Rheology Modification: Once the target particle size is reached, transfer to a blending vessel and add 2 g of Xanthan Gum (pre-swelled in water) and 1 g of a silicone-based defoamer. Stir at low speed (200 RPM) for 1 hour.

Self-Validating System: The milling process is self-validated through real-time laser diffraction particle sizing. Take samples every 30 minutes. The process is complete and validated when the D90​ reaches < 3.0 µm and remains stable for two consecutive readings. If the D90​ plateaus early but viscosity spikes, it indicates the dispersant limit has been exhausted, prompting an immediate 0.5% addition of polycarboxylate to stabilize the newly cleaved crystal surfaces.

Data Presentation: Stability Metrics

Formulation integrity is verified through accelerated storage testing to simulate a 2-year shelf life.

Table 2: Accelerated Storage Stability (CIPAC MT 46.3 - 54°C for 14 Days)

Metric	10% EC Formulation	15% SC Formulation	Acceptance Criteria
Active Ingredient Content	9.95% (0.5% degradation)	14.90% (0.6% degradation)	< 5% relative degradation
Emulsion Stability (2h)	0.1 mL cream, 0 mL free oil	N/A	< 1.0 mL cream separation
Particle Size ( D90​ )	N/A	Initial: 2.8 µm / Post: 3.1 µm	< 15% growth (Ostwald Ripening)
Suspensibility	N/A	96%	> 90%

Mechanistic Visualizations

Fig 1. Formulation pathway dictated by the trifluoromethyl ketone hydration equilibrium.

Fig 2. Cuticular penetration and systemic translocation enhanced by the -CF3 moiety.

References[1] Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125-142.https://www.jstage.jst.go.jp/article/jpestics/46/2/46_D21-012/_article[2] Ohno, I., Tomizawa, M., Aoshima, A., Kumazawa, S., & Kagabu, S. (2010). Trifluoroacetyl Neonicotinoid Insecticides with Enhanced Hydrophobicity and Effectiveness. Journal of Agricultural and Food Chemistry, 58(8), 4999-5003.https://pubs.acs.org/doi/10.1021/jf100272a

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]

preparation of trifluoromethylated heterocycles using 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone

An Application Guide for the Synthesis of Trifluoromethylated Heterocycles Using 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone

Introduction: The Strategic Importance of Trifluoromethylated Heterocycles

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design.[1] The trifluoromethyl (CF₃) group, in particular, is prized for its ability to profoundly modulate the physicochemical and biological properties of a parent molecule.[1][2] Its strong electron-withdrawing nature and high lipophilicity can enhance metabolic stability, improve cell membrane permeability, and increase binding affinity to target proteins.[3] When this powerful functional group is installed on a heterocyclic core—a structural motif ubiquitous in pharmaceuticals—the resulting compounds often exhibit superior therapeutic potential.[4]

This guide focuses on a highly versatile and powerful building block for this purpose: 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone . This reagent features a trifluoromethyl ketone, a key reactive handle that serves as a 1,3-dielectrophile synthon, primed for cyclization reactions. The presence of a fluorine-substituted pyridine ring further enhances its utility, providing a secondary site for late-stage functionalization via cross-coupling or nucleophilic aromatic substitution (SNAr) reactions.[5]

This document provides researchers, medicinal chemists, and drug development professionals with a detailed technical overview and actionable protocols for leveraging this key intermediate in the synthesis of high-value trifluoromethylated pyrazoles and pyrimidines.

Core Chemical Principles: The Power of the Trifluoromethyl Ketone

The synthetic utility of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone is anchored in the reactivity of the trifluoromethyl ketone moiety. The potent electron-withdrawing effect of the CF₃ group renders the adjacent carbonyl carbon highly electrophilic. This ketone can exist in equilibrium with its hydrate form, which, upon condensation with a dinucleophile, effectively behaves as a 1,3-dicarbonyl equivalent. This reactivity allows for classical, robust cyclization strategies to be employed for the construction of five- and six-membered heterocycles.

Below, we detail specific, validated protocols for the synthesis of pyrazole and pyrimidine derivatives, two classes of heterocycles of immense importance in medicinal chemistry.[6][7]

Application Protocol 1: Synthesis of 3-(5-Fluoro-pyridin-3-yl)-5-(trifluoromethyl)-1H-pyrazole

Pyrazoles are a prominent class of nitrogen-containing heterocycles found in numerous FDA-approved drugs, valued for their diverse pharmacological activities.[6] The following protocol details their synthesis via a classic condensation reaction with hydrazine, a method known for its reliability and efficiency.[8]

Causality and Experimental Rationale

This synthesis is a variation of the Knorr pyrazole synthesis. The reaction proceeds via the condensation of a 1,3-dicarbonyl equivalent (in this case, the trifluoromethyl ketone) with hydrazine. The highly electrophilic nature of the trifluoromethyl-bearing carbonyl ensures that the initial nucleophilic attack by hydrazine occurs at this site, driving the regioselectivity of the cyclization. The subsequent intramolecular condensation and dehydration lead to the stable, aromatic pyrazole ring. Ethanol is chosen as a solvent for its ability to dissolve both the starting materials and intermediates, while its boiling point allows for a controlled reaction temperature to drive the dehydration step without degrading the product.

Detailed Step-by-Step Methodology

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone (1.0 eq, e.g., 2.09 g, 10.0 mmol) in absolute ethanol (40 mL).

• Reaction Initiation: To the stirred solution, add hydrazine monohydrate (1.2 eq, e.g., 0.60 g, 12.0 mmol) dropwise at room temperature. An initial exothermic reaction may be observed.

• Thermal Promotion: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove the ethanol.

  • To the resulting residue, add deionized water (50 mL) and extract the product with ethyl acetate (3 x 40 mL).

  • Combine the organic layers and wash with brine (1 x 30 mL).

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, using a gradient eluent system (e.g., 20-40% ethyl acetate in hexanes) to afford the pure 3-(5-Fluoro-pyridin-3-yl)-5-(trifluoromethyl)-1H-pyrazole as a solid.

Quantitative Data Summary

Reagent	Molar Eq.	Molecular Weight	Sample Mass	Product	Yield Range
2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone	1.0	209.11 g/mol	2.09 g	3-(5-Fluoro-pyridin-3-yl)-5-(trifluoromethyl)-1H-pyrazole	75-90%
Hydrazine Monohydrate	1.2	50.06 g/mol	0.60 g

Experimental Workflow Diagram

Caption: Workflow for Pyrazole Synthesis.

Application Protocol 2: Synthesis of 2-Amino-4-(5-fluoro-pyridin-3-yl)-6-(trifluoromethyl)pyrimidine

Pyrimidines are another class of heterocycles central to medicinal chemistry, forming the core of many antiviral, antibacterial, and anticancer agents.[9][10] This protocol describes their synthesis through the reaction of the trifluoromethyl ketone with guanidine, a common and effective method for constructing aminopyrimidines.

Causality and Experimental Rationale

This reaction is a classic example of a principal pyrimidine synthesis, involving the condensation of a 1,3-dicarbonyl equivalent with a compound containing an N-C-N fragment, such as guanidine. Guanidine hydrochloride is used as a stable salt, requiring a base (sodium ethoxide) to generate the free, nucleophilic guanidine in situ. The reaction proceeds via nucleophilic attack of guanidine on the two electrophilic carbonyl centers, followed by cyclization and dehydration to form the aromatic pyrimidine ring. The use of a strong base like sodium ethoxide in ethanol not only liberates the guanidine but also promotes the cyclization and dehydration steps.

Detailed Step-by-Step Methodology

• Base Preparation: In a 100 mL three-neck round-bottom flask fitted with a reflux condenser and under an inert atmosphere (N₂ or Ar), prepare a solution of sodium ethoxide by carefully adding sodium metal (2.5 eq, e.g., 0.57 g, 25.0 mmol) in small portions to absolute ethanol (40 mL) at 0 °C. Allow the mixture to stir until all the sodium has dissolved.

• Reagent Addition: To the freshly prepared sodium ethoxide solution, add guanidine hydrochloride (1.5 eq, e.g., 1.43 g, 15.0 mmol) and stir for 15 minutes at room temperature. Then, add a solution of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone (1.0 eq, e.g., 2.09 g, 10.0 mmol) in 10 mL of absolute ethanol.

• Thermal Promotion: Heat the reaction mixture to reflux and maintain for 8-12 hours. Monitor the reaction's completion using TLC or LC-MS.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and carefully neutralize it with glacial acetic acid.

  • Remove the solvent under reduced pressure.

  • Add water (50 mL) to the residue. A precipitate should form.

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 20 mL).

• Purification: The filtered solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel if necessary.

Quantitative Data Summary

Reagent	Molar Eq.	Molecular Weight	Sample Mass	Product	Yield Range
2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone	1.0	209.11 g/mol	2.09 g	2-Amino-4-(5-fluoro-pyridin-3-yl)-6-(trifluoromethyl)pyrimidine	60-80%
Guanidine Hydrochloride	1.5	95.53 g/mol	1.43 g
Sodium Metal	2.5	22.99 g/mol	0.57 g

Reaction Mechanism Diagram

Caption: Mechanism for Aminopyrimidine Formation.

Trustworthiness: Self-Validation and Troubleshooting

A robust protocol must be self-validating. For the procedures described, successful synthesis should be confirmed through standard analytical techniques.

• ¹⁹F NMR Spectroscopy: The presence of the trifluoromethyl group provides a clean and powerful diagnostic tool. The product's ¹⁹F NMR spectrum should show a sharp singlet in the expected region (typically -65 to -70 ppm for a CF₃ group on an aromatic ring), confirming the incorporation of the trifluoromethyl moiety.

• ¹H NMR Spectroscopy: The disappearance of the starting ketone signals and the appearance of new aromatic proton signals corresponding to the pyrazole or pyrimidine ring confirm the cyclization.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the synthesized heterocycle, matching the calculated molecular formula.

Common Issues and Solutions:

• Low Yields:

  • Cause: Incomplete reaction or degradation. Ensure reagents are pure and dry (especially the ethanol for the pyrimidine synthesis). Confirm the complete dissolution of sodium metal before adding other reagents.

  • Solution: Extend reaction times and re-verify progress by LC-MS. Ensure an inert atmosphere is maintained to prevent moisture from quenching the sodium ethoxide.

• Incomplete Cyclization:

  • Cause: Insufficient heat or reaction time for the dehydration/aromatization step.

  • Solution: Ensure the reaction is maintained at a full reflux. For the pyrazole synthesis, a catalytic amount of acid (e.g., acetic acid) can sometimes facilitate the final dehydration step.

• Purification Difficulties:

  • Cause: The polar nature of the nitrogen heterocycles can sometimes lead to tailing on silica gel columns.

  • Solution: Add a small amount (0.5-1%) of triethylamine or ammonia in methanol to the eluent system to sharpen the peaks and improve separation. For the aminopyrimidine, recrystallization is often a more effective purification method than chromatography.

References

• BenchChem. (n.d.). A Comparative Guide to the Synthesis of Trifluoromethyl-Substituted Bipyridines.
• Wang, N., Qiao, Y., Du, Y., Mei, H., & Han, J. (2022). Assembly of trifluoromethylated fused tricyclic pyrazoles via cyclization of β-amino cyclic ketones. RSC Publishing.
• (2020). Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles. ACS Publications.
• (2020). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews.
• BenchChem. (n.d.). Application Notes and Protocols for 2-Amino-4-(trifluoromethyl)pyridine in Pharmaceutical Intermediate Synthesis.
• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis.
• Frontiers. (n.d.). Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety.
• (2022). Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. PMC.
• Giner-Sorolla, A., & Bendich, A. (n.d.). Fluorine-containing Pyrimidines and Purines: Synthesis and Properties of Trifluoromethyl Pyrimidines and Purines. Journal of the American Chemical Society.
• (n.d.). Innate C-H trifluoromethylation of heterocycles. PMC - NIH.
• Gakh, A. A., & Shermolovich, Y. (2015). Trifluoromethylated Heterocycles. ResearchGate.
• (2015). Applications of Fluorine in Medicinal Chemistry. Request PDF - ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assembly of trifluoromethylated fused tricyclic pyrazoles via cyclization of β-amino cyclic ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Frontiers | Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety [frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Condensation Reactions with 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for optimizing condensation reactions involving 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specific reaction, providing in-depth, field-proven insights in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions about the reaction's nature, helping you make informed decisions in your experimental design.

Q1: What type of condensation reaction is typically performed with 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone?

A: This ketone is non-enolizable, meaning it lacks α-hydrogens, and therefore cannot form an enolate to act as a nucleophile. However, its carbonyl carbon is highly electrophilic. This makes it an ideal substrate for crossed aldol or, more specifically, Claisen-Schmidt condensation reactions.[1] In this scenario, it will react with an enolizable aldehyde or ketone (e.g., acetone, acetophenone) in the presence of a catalyst to form an α,β-unsaturated ketone, often known as a chalcone.[1]

Q2: How does the trifluoromethyl (CF₃) group influence the reaction?

A: The CF₃ group is a powerful electron-withdrawing group. Its presence has two major effects:

• Activation of the Carbonyl: It strongly polarizes the carbonyl bond, making the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by an enolate.[2] This can increase the reaction rate.

• Product Stability: The CF₃ group can influence the stability and subsequent reactivity of the resulting α,β-unsaturated ketone product.

Q3: What role does the 5-fluoropyridine ring play?

A: The pyridine ring itself is electron-deficient compared to benzene, and the additional fluorine atom further enhances this effect.[3] This electronic nature complements the CF₃ group in activating the carbonyl. However, the pyridine nitrogen's lone pair of electrons also makes it basic.[3][4] This can lead to several considerations:

• Catalyst Interaction: In acid-catalyzed reactions, the pyridine nitrogen will be protonated, which can further activate the carbonyl but may also introduce solubility issues.[3] In base-catalyzed reactions, the nitrogen is generally unreactive but the ring itself is susceptible to nucleophilic attack under harsh conditions.[4]

• Side Reactions: The pyridine moiety can direct or participate in unforeseen side reactions, particularly if reaction conditions are not well-controlled.

Q4: Should I use a base or an acid catalyst for this condensation?

A: Both are possibilities, but base catalysis is far more common and generally more effective for Claisen-Schmidt reactions.[1][5]

• Base Catalysis: A base (e.g., NaOH, KOH, K₂CO₃) deprotonates the enolizable partner (the aldehyde or ketone you are reacting with your title compound) to form a nucleophilic enolate.[5] This enolate then attacks the highly electrophilic carbonyl of the trifluoroethanone.

• Acid Catalysis: An acid catalyst protonates the carbonyl oxygen of the trifluoroethanone, making it even more electrophilic for attack by the enol form of the partner ketone.[5]

For this specific substrate, starting with a base-catalyzed approach is recommended due to its high reliability for this reaction class.

Q5: What are the best practices for solvent selection?

A: The choice of solvent is critical. Polar protic solvents like ethanol are frequently used for classic Claisen-Schmidt reactions as they readily dissolve the reactants and the common base catalysts (NaOH, KOH).[1] However, aprotic solvents like THF, Et₂O, or benzene can also be effective, particularly when using strong bases like NaH.[6][7] In some cases, green chemistry approaches using water or even solvent-free conditions have proven successful for similar condensations.[1][8] Solvent choice will depend on the specific base used and the solubility of the reactants and product.

Section 2: Troubleshooting Guide - From Low Yields to Complex Mixtures

This guide provides a systematic approach to diagnosing and solving common experimental issues.

Problem 1: Low or No Product Yield

• Potential Cause A: Inactive Catalyst or Incorrect Loading.

  • Causality: The base catalyst is essential for generating the nucleophilic enolate from your second reactant. If the catalyst is old, has absorbed atmospheric CO₂ and water, or is used in insufficient amounts, the enolate concentration will be too low for the reaction to proceed efficiently.

  • Troubleshooting Steps:

    • Use a fresh, unopened container of the base or accurately titrate your stock solution.

    • Ensure all reagents and glassware are dry, especially when using water-sensitive bases like NaH.[1]

    • Perform small-scale optimizations to find the ideal catalyst loading for your specific substrates; often, 20 mol% can be as effective as stoichiometric amounts, but this is system-dependent.[9]

• Potential Cause B: Unfavorable Reaction Equilibrium.

  • Causality: The initial aldol addition step is often reversible.[1] To drive the reaction to completion, the subsequent dehydration to the stable, conjugated α,β-unsaturated ketone must be favored.

  • Troubleshooting Steps:

    • Gently heat the reaction mixture (e.g., 40-50 °C) to promote the elimination of water.[1]

    • For reactions where water removal is critical, consider using a Dean-Stark apparatus with a suitable solvent like toluene.

    • Monitor the reaction by TLC to observe the conversion of the intermediate aldol adduct to the final product.

Problem 2: Formation of Multiple Products and Purification Difficulties

• Potential Cause A: Self-Condensation of the Enolizable Ketone.

  • Causality: If your partner ketone (e.g., acetone, acetophenone) is added to the base first or is present in high concentration, its enolate can react with another molecule of the same ketone instead of with your target trifluoroethanone.[9]

  • Troubleshooting Steps:

    • Employ a slow-addition strategy: Add the enolizable ketone dropwise to a stirred mixture of the 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone and the base. This keeps the instantaneous concentration of the enolate low, favoring the cross-condensation.[9]

    • Use a 1:1 stoichiometry to avoid having an excess of the enolizable partner.[1]

• Potential Cause B: Product is Unstable under Reaction Conditions.

  • Causality: The electron-deficient nature of the pyridine ring and the presence of two fluoro-substituents might make the final product susceptible to nucleophilic attack by the base (e.g., hydroxide), leading to decomposition or side products over long reaction times.

  • Troubleshooting Steps:

    • Monitor the reaction closely by TLC or HPLC and quench it as soon as the starting material is consumed.[10]

    • Use a milder base (e.g., K₂CO₃ instead of NaOH) or lower the reaction temperature to reduce the rate of degradation.

Problem 3: Reaction Stalls or is Incomplete

• Potential Cause A: Product Precipitation.

  • Causality: If the α,β-unsaturated product is insoluble in the reaction solvent, it can precipitate out and coat the surface of the reactants or catalyst, physically preventing the reaction from proceeding to completion.[1]

  • Troubleshooting Steps:

    • Increase the solvent volume to maintain solubility.

    • Switch to a different solvent in which the product is known or expected to be more soluble.

    • Ensure vigorous stirring throughout the reaction to keep any solids suspended.

Problem 4: Dark Coloration or Tar Formation

• Potential Cause A: Polymerization or Decomposition.

  • Causality: Harsh reaction conditions, such as high concentrations of a strong base or excessively high temperatures, can cause aldehydes, ketones, or even the pyridine-containing product to decompose or polymerize.[9][10] This is often indicated by the reaction mixture turning dark brown or black and becoming viscous.[10]

  • Troubleshooting Steps:

    • Reduce Temperature: Perform the reaction at room temperature or in an ice bath to moderate the reaction rate.[9]

    • Use a Milder Base: Switch from a strong base like NaOH or KOH to a weaker one like K₂CO₃ or an amine base.

    • Control Reagent Addition: Add the base or the enolizable ketone slowly to control any exothermic processes.[10]

Section 3: Experimental Protocols & Data Optimization

This section provides a validated starting protocol and a data table to guide your optimization efforts.

Protocol 1: General Procedure for Base-Catalyzed Claisen-Schmidt Condensation

This protocol describes a general starting point for the condensation of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone with a generic enolizable ketone (e.g., Acetophenone).

Materials:

• 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone (1.0 eq)

• Acetophenone (1.0 eq)

• Potassium Hydroxide (KOH, 1.2 eq)

• Absolute Ethanol

• Round-bottom flask with magnetic stirrer

• TLC plates (silica gel)

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone (1.0 eq) in absolute ethanol.

• Reagent Addition: While stirring the solution at room temperature, add the Acetophenone (1.0 eq).

• Catalyst Addition: Prepare a solution of KOH (1.2 eq) in a minimal amount of ethanol. Add this solution dropwise to the reaction mixture over 5-10 minutes. An exotherm may be observed.

• Reaction Monitoring: Stir the mixture at room temperature or heat gently to 40-50 °C. Monitor the reaction's progress by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate). The reaction is often complete within 1-4 hours.[1]

• Workup: Once the starting material is consumed, cool the mixture in an ice bath and neutralize carefully with dilute HCl until the pH is ~7. A precipitate of the product may form.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and then a small amount of cold ethanol.

• Purification: If necessary, recrystallize the crude product from a suitable solvent (e.g., ethanol, ethyl acetate/hexane) to obtain the pure α,β-unsaturated ketone.

Data Presentation: Guideline for Optimizing Reaction Conditions

The following table summarizes expected outcomes from systematic variations of key reaction parameters. Use this as a guide for your optimization experiments.

Entry	Base (eq)	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)	Key Observations
1	KOH (1.2)	Ethanol	25	4	75-85%	Good starting point, clean reaction.
2	KOH (1.2)	Ethanol	50	2	80-90%	Faster reaction, slight increase in colored impurities.
3	NaOH (1.2)	Ethanol	25	4	70-80%	Similar to KOH, may be slightly less effective.
4	K₂CO₃ (1.5)	DMF	60	8	50-65%	Milder conditions, requires more time/heat, fewer byproducts.
5	NaH (1.2)	THF	25	3	85-95%	Anhydrous conditions required. High yield but requires careful handling.[6][7]
6	KOH (0.2)	Ethanol	50	6	60-70%	Catalytic amount, slower but potentially cleaner.[9]

Section 4: Visual Guides & Diagrams

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues encountered during the condensation reaction.

Caption: A logical workflow for troubleshooting common issues.

Simplified Reaction Mechanism

This diagram illustrates the key steps in the base-catalyzed Claisen-Schmidt condensation.

Caption: The base-catalyzed mechanism of Claisen-Schmidt condensation.

References

• BenchChem. (n.d.). Common side reactions in the synthesis of pyridine-3-carbonitriles.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Claisen-Schmidt Condensation Reactions.
• Yang, D., Zhou, Y., Xue, N., & Qu, J. (2013). Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C-C Bond-Cleavage Reaction. The Journal of Organic Chemistry, 78(8), 4171–4176.
• BenchChem. (n.d.). Troubleshooting side reactions in Claisen-Schmidt condensation.
• ChemRxiv. (n.d.). A Facile Access to Aliphatic Trifluoromethyl Ketones via Photocatalyzed Cross-Coupling of Bromotrifluoroacetone and Alkenes.
• Unknown. (n.d.). Pyridines.
• Wikipedia. (n.d.). Pyridine.
• ResearchGate. (n.d.). New Synthesis of 3-Fluoropyridine Derivatives.
• BenchChem. (n.d.). Technical Support Center: Optimization of Claisen-Schmidt Reaction Conditions.
• ACS Sustainable Chemistry & Engineering. (2022). Synthesis of α,β-Unsaturated Ketones in Water: The Claisen–Schmidt Condensation Revisited.
• Medium. (2025). Pyridines in Action: 7 selected examples of pyridine in drug synthesis.
• ACS Publications. (2013). Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C–C Bond-Cleavage Reaction.
• PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• PMC. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system.
• Google Patents. (n.d.). CN102898358A - Preparation method of fluoropyridine compounds.
• PMC. (2026). Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines.

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• 4. Pyridine - Wikipedia [en.wikipedia.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

purification challenges and solutions for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone

Technical Support Center: Purification & Handling of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to isolate highly fluorinated heteroaromatic ketones. 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone is a notoriously challenging molecule. Its unique architecture—combining a strongly electron-withdrawing trifluoromethyl (-CF3) group, an electron-deficient 5-fluoropyridine ring, and a highly electrophilic carbonyl—creates a perfect storm of chemical instability, extreme hydration tendencies, and anomalous volatility.

This guide abandons generic advice in favor of field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each purification challenge.

Diagnostic Workflow for Purification

Before beginning your workup, consult this decision tree to determine the optimal isolation strategy based on your downstream requirements.

Caption: Diagnostic workflow for the isolation and purification of fluoropyridyl trifluoromethyl ketones.

Troubleshooting FAQs

The "Disappearing" Carbonyl and the M+18 Mystery

Question: After aqueous workup, my 13C NMR shows no ketone carbonyl signal (~180-190 ppm), and my LC-MS shows a major peak at [M+18]. Did my synthesis fail?

Answer: Your synthesis likely succeeded, but your product has quantitatively converted to its gem-diol (hydrate) form.

Causality: The electrophilicity of a carbonyl carbon is dictated by its flanking substituents. The trifluoromethyl group is powerfully electron-withdrawing. When coupled with the inductive effect of the 5-fluoropyridine ring, the carbonyl carbon becomes extremely electron-deficient[1]. In the presence of ambient moisture or during aqueous quenching, water rapidly attacks this electrophilic center, pushing the equilibrium almost entirely toward the stable hydrate[1]. The sp2 carbonyl carbon rehybridizes to an sp3 gem-diol carbon, shifting the 13C NMR signal drastically upfield to approximately 90-95 ppm.

Caption: Logical relationship of moisture-driven nucleophilic attack leading to stable hydrate formation.

Chromatographic Streaking and Decomposition

Question: When I attempt flash chromatography on standard silica gel, the product streaks severely, and I recover only a fraction of my yield, mostly as the hydrate. How can I fix this?

Answer: Standard silica gel is fundamentally incompatible with this molecule unless heavily modified.

Causality: There are two competing issues here. First, the basic nitrogen of the pyridine ring strongly coordinates with the acidic silanol groups on the silica surface, causing severe peak tailing and irreversible adsorption. Second, silica gel is highly hygroscopic; the bound water on the column actively converts any remaining anhydrous ketone into the hydrate during elution[2]. In some cases, the hydrate itself may decompose or irreversibly bind to the stationary phase[2][3].

Solution: You must suppress the silanol interactions and minimize water content. This is achieved by using neutral alumina or by pre-treating the silica gel with 1-2% triethylamine (Et3N) to cap the acidic sites[2]. (See Protocol 2 below).

Yield Loss During Solvent Removal

Question: My crude NMR shows excellent conversion, but after removing the solvent via rotary evaporation, my isolated yield drops by >50%. Where is my product going?

Answer: It is evaporating into your vacuum pump.

Causality: Highly fluorinated small molecules exhibit anomalously high vapor pressures due to weak intermolecular van der Waals forces (a result of fluorine's low polarizability). 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone is highly volatile in its anhydrous state[4].

Solution: Never subject the anhydrous ketone to high vacuum or elevated temperatures. Evaporate solvents at >100 mbar and <30∘C [4]. Alternatively, intentionally isolate the compound as the heavier, less volatile hydrate, and dehydrate it only when strictly necessary for the next synthetic step.

Quantitative Data Summaries

Table 1: Electronic Effects on Hydration Equilibrium ( Khyd​ ) Understanding the thermodynamic drive toward hydration is critical. The table below illustrates how electron-withdrawing groups (EWGs) exponentially increase the hydration equilibrium constant[1].

Compound	Substituent Effects	Estimated Khyd​ (Water)	Predominant State at RT
Acetophenone	None (Standard)	<10−4	Anhydrous Ketone
2,2,2-Trifluoroacetophenone	Strong EWG (-CF3)	∼30−50	Mixed / Hydrate
2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone	Extreme EWG (-CF3, 5-F-Py)	>103	Quantitative Hydrate

Table 2: Chromatographic Solvent & Stationary Phase Matrix Use this matrix to select the appropriate purification medium based on the desired final state of the molecule[2][4][5].

Stationary Phase	Additive / Modifier	Resulting Product State	Recovery / Yield
Standard Silica Gel	None	Hydrate / Decomposition	Poor (<30%)
Silica Gel	1-2% Triethylamine	Mixed (Ketone/Hydrate)	Moderate (50-60%)
Neutral Alumina	None	Anhydrous Ketone	Good (70-85%)
Reverse-Phase (C18)	0.1% TFA in Water/MeCN	Pure Hydrate	Excellent (>90%)

Self-Validating Experimental Protocols

Protocol 1: Azeotropic Dehydration to Anhydrous Ketone

Purpose: To quantitatively convert the stable gem-diol (hydrate) back to the reactive anhydrous ketone prior to moisture-sensitive downstream reactions. Self-Validation Mechanism: The process is validated in real-time by monitoring the collection of water in the Dean-Stark trap and confirmed via post-process IR spectroscopy.

• Setup: Dissolve the purified hydrate (e.g., 10 mmol) in 50 mL of anhydrous toluene in a 100 mL round-bottom flask.

• Apparatus: Attach a Dean-Stark trap filled with anhydrous toluene, fitted with a reflux condenser and a drying tube (CaCl2 or Drierite) to prevent ambient moisture ingress.

• Reflux: Heat the mixture to a vigorous reflux ( 115∘C oil bath). The water-toluene azeotrope will boil, condense, and separate in the trap.

• Monitor (Validation Step 1): Continue refluxing until no further water droplets accumulate in the trap (typically 2-4 hours).

• Concentration: Cool the flask to room temperature. Carefully remove the toluene under reduced pressure. Crucial: Maintain the bath temperature below 30∘C and vacuum no lower than 100 mbar to prevent volatilization of the anhydrous product[4].

• Verification (Validation Step 2): Run an immediate FT-IR spectrum of the resulting oil. The successful dehydration is confirmed by the appearance of a sharp, intense carbonyl stretch ( C=O ) at ∼1730−1750 cm−1 and the complete disappearance of the broad hydroxyl stretch ( −OH ) at ∼3300−3400 cm−1 . Store strictly under argon over 4Å molecular sieves.

Protocol 2: Deactivated Silica Chromatography for Fluoropyridyl Ketones

Purpose: To purify the crude reaction mixture while suppressing basic nitrogen streaking and minimizing hydrate formation on the column[2].

• Stationary Phase Preparation: Slurry standard flash silica gel in the chosen eluent system (e.g., 10% Ethyl Acetate in Hexanes) containing 2% Triethylamine (v/v) .

• Column Packing: Pour the slurry into the column and flush with at least 3 column volumes (CV) of the Et3N-spiked eluent to fully deactivate the acidic silanol sites.

• Equilibration: Flush the column with 2 CV of the standard eluent (without Et3N) to remove excess base that might co-elute with your product.

• Loading: Dissolve the crude mixture in a minimum amount of dichloromethane (DCM) and load it carefully onto the column head.

• Elution: Elute using a gentle gradient (e.g., 5% to 20% EtOAc in Hexanes). Monitor fractions via TLC (UV active).

• Analysis (Validation Step): 19F NMR is the most reliable way to track the product. The anhydrous ketone will show a singlet around −71 to −73 ppm, while the hydrate typically shifts upfield to −80 to −82 ppm[5]. Combine fractions containing the desired product and concentrate carefully as per the volatility guidelines.

References

• BenchChem. "The Enhanced Reactivity of Trifluoromethyl Ketones: A Technical Guide for Drug Development Professionals." BenchChem. 1

• Gagosz, F., et al. "A Convergent Radical Based Route to Trifluoromethyl Ketones and to α,β-Unsaturated Trifluoromethyl Ketones." Organic Letters, ACS Publications. 2

• Royal Society of Chemistry. "One Pot Synthesis of Trifluoromethylketone-Containing Heterocycles via Tandem Photocatalytic Halo-alkylation of Olefin and Intramolecular Cyclization." RSC. 5

• Zard, S. Z., et al. "Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl)-1,1,1-trifluoro-4-methylpentan-2-one." Organic Syntheses. 4

• Shibata, N., et al. "Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system." Beilstein Journal of Organic Chemistry. 3

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• 3. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]

Technical Support Center: Stabilizing 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone in Aqueous Media

Introduction: The Challenge of Trifluoromethyl Ketone Stability

Welcome to the technical support guide for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone. This compound is a valuable building block in pharmaceutical and agrochemical research, largely due to the unique electronic properties conferred by its trifluoromethyl and fluoropyridyl moieties. However, these same properties render the ketone carbonyl highly electrophilic and susceptible to rapid hydrolysis in aqueous environments. This guide provides an in-depth understanding of the degradation mechanism and offers practical, field-proven strategies to mitigate hydrolysis, ensuring the integrity of your experiments.

Part 1: Understanding the Mechanism of Hydrolysis

The primary challenge in handling this compound in aqueous media is not direct hydrolysis, but a rapid, reversible hydration to form a geminal diol (or gem-diol). The strong electron-withdrawing nature of the adjacent trifluoromethyl (CF₃) group dramatically increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by water[1][2]. The fluorinated pyridine ring further exacerbates this effect[3].

This equilibrium often heavily favors the hydrated, gem-diol form, which is the actual species that may undergo slower, subsequent hydrolysis (cleavage of the C-C bond), particularly under non-neutral pH conditions[4][5][6]. Therefore, preventing hydrolysis is fundamentally about controlling the initial hydration event.

Caption: Workflow for preparing a stabilized aqueous solution of the ketone.

Protocol 2: Monitoring Hydrolysis via HPLC

This method allows for the quantitative assessment of the compound's stability over time.

Equipment:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• Solvent A: 0.1% Formic Acid in Water

• Solvent B: 0.1% Formic Acid in Acetonitrile

Procedure:

• Prepare Sample: Prepare the aqueous working solution of your compound as described in Protocol 1.

• Set HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25°C

  • Detection Wavelength: ~260 nm (scan for optimal absorbance)

  • Gradient: Start with a high organic percentage (e.g., 70% B) and decrease to elute the more polar hydrate, then ramp up to elute the parent ketone. Example: 70% B for 1 min, ramp to 95% B over 5 min, hold for 2 min.

• Establish Time Points: Inject a sample immediately after preparation (T=0). Then, incubate the working solution under your test condition (e.g., 37°C) and inject samples at regular intervals (e.g., 15 min, 30 min, 1h, 2h, 4h).

• Data Analysis: Integrate the peak area of the parent ketone at each time point. Plot the natural log of the peak area versus time. The slope of this line is the negative of the degradation rate constant (k). The half-life (t₁/₂) can be calculated as 0.693/k. This allows you to quantitatively compare the stability under different conditions (e.g., with and without co-solvent). A high-throughput fluorescence-based assay could also be developed for more rapid screening if a suitable probe is available.[7][8]

References

• Vertex AI Search. (2024). Effective formulation strategies for poorly water soluble drugs.
• Garg, V., et al. (n.d.).
• Tuñon, I., et al. (2012). Reactivity versus steric effects in fluorinated ketones as esterase inhibitors: a quantum mechanical and molecular dynamics study. PMC.
• BenchChem. (n.d.).
• Hammond, M. C., & Hammond, G. B. (2022). Transient Formation of Hemiketals from Pentafluoro-gem-diols in the Presence of Alcohols. PMC - NIH.
• Goh, C. F., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC.
• Various Authors. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• Waterman, K. C., & Adami, R. C. (2002). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology.
• Taylor & Francis. (2019). Cosolvent – Knowledge and References.
• Wikipedia. (n.d.). Cosolvent.
• Wikipedia. (n.d.). Geminal diol.
• Nap, B. (2022).
• Google Patents. (n.d.). EP2811984A1 - Process for preparing stable pharmaceutical compositions of compounds susceptible to hydrolysis.
• ResearchGate. (n.d.). Trifluoromethyl ketones. a) Hydrolysis of trifluoromethyl ketones. b) Selected examples of biologically active trifluoromethyl ketones.
• Prakash, G. K. S., et al. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system.
• Ni, Y., et al. (2020). High-Throughput Fluorescence Assay for Ketone Detection and Its Applications in Enzyme Mining and Protein Engineering. PMC.
• Roccatano, D., et al. (2002). Mechanism by which 2,2,2-trifluoroethanol/water mixtures stabilize secondary-structure formation in peptides: a molecular dynamics study. PubMed.
• Ni, Y., et al. (2020). High-Throughput Fluorescence Assay for Ketone Detection and Its Applications in Enzyme Mining and Protein Engineering. ACS Omega.
• Liu, Y., et al. (2024). The Interplay of Hydration and Hydrolysis upon the Keto–Enol Tautomerism of β-Diketones.
• Lee, I., & Kim, C. K. (2009).
• Chemistry Steps. (2023).

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• 2. Geminal diol - Wikipedia [en.wikipedia.org]
• 3. Substantial formation of hydrates and hemiacetals from pyridinium ketones - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pubs.acs.org [pubs.acs.org]

scale-up optimization for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone production batches

Technical Support Center: Scale-Up Optimization for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone Production Batches

Welcome to the Technical Support Center. This portal is designed for researchers, process chemists, and drug development professionals scaling up the synthesis of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone. This highly valuable fluorinated building block presents unique challenges during multi-gram to kilogram scale-up, primarily due to the exothermicity of metal-halogen exchanges, the volatility of the target ketone, and the thermodynamic stability of its hydrate form.

Core Process Architecture: Continuous Flow Metalation

To mitigate the risks associated with cryogenic batch processing, we recommend a continuous flow approach utilizing TurboGrignard (iPrMgCl·LiCl).

Continuous flow workflow for the synthesis of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone.

Phase 1: Frequently Asked Questions (FAQs)

Q1: Why do we observe a massive drop in yield when scaling the metal-halogen exchange from 1g to 50g in batch? A1: In batch reactors, the surface-area-to-volume ratio decreases as scale increases, leading to poor heat dissipation. The metal-halogen exchange of 3-bromo-5-fluoropyridine is highly exothermic. If the temperature spikes above -20 °C in batch, the resulting pyridylmagnesium intermediate can undergo homocoupling or react with the solvent. By transitioning to a continuous flow setup, the microreactor's superior heat transfer maintains strict isothermal conditions, allowing the reaction to proceed safely at 0 °C to 20 °C without cryogenic overhead[1].

Q2: Why use TurboGrignard (iPrMgCl·LiCl) instead of standard n-BuLi or iPrMgCl? A2: Standard Grignard reagents form unreactive polymeric aggregates in solution. The addition of lithium chloride (LiCl) breaks these aggregates into highly reactive, monomeric magnesiate complexes. This causality is critical: TurboGrignard allows the halogen-metal exchange of electron-deficient pyridines to occur rapidly and quantitatively at milder temperatures (-10 °C to 0 °C) compared to the strict -78 °C required for n-BuLi, making it highly amenable to scale-up[2].

Q3: After the aqueous quench, NMR shows a completely different compound lacking the characteristic ketone carbonyl peak. Did the reaction fail? A3: No, the reaction likely succeeded, but you are observing the hydrate. The strong electron-withdrawing effect of the trifluoromethyl (-CF3) group severely depletes electron density at the adjacent carbonyl carbon. This makes the carbonyl highly susceptible to nucleophilic attack by water during the aqueous quench, forming a stable tetrahedral gem-diol (hydrate)[3]. Deprotection or isolation of trifluoromethyl ketones almost always yields a mixture of the ketone and its hydrate form[4]. Dehydration is required to isolate the pure ketone.

Thermodynamic equilibrium between the trifluoromethyl ketone and its stable hydrate (gem-diol).

Phase 2: Troubleshooting Guide

Issue: High levels of 1-(5-fluoro-pyridin-3-yl)-2,2,2-trifluoroethanol (over-reduction impurity) detected.

• Root Cause: Excess Grignard reagent acts as a hydride donor (via β-hydride elimination), reducing the newly formed trifluoromethyl ketone into a secondary alcohol[2].

• Resolution: Ensure strict stoichiometric control (1.05 eq of TurboGrignard). In flow chemistry, this is achieved by precise calibration of the pump flow rates. Additionally, ensure the electrophile (ethyl trifluoroacetate) is present in slight excess (1.2 eq) to immediately consume the pyridylmagnesium intermediate.

Issue: Product loss during solvent evaporation.

• Root Cause: 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone is highly volatile. Standard rotary evaporation under high vacuum will strip the product alongside the solvent.

• Resolution: Do not evaporate to dryness under high vacuum. Instead, perform a solvent swap to a higher boiling solvent (like toluene) if downstream chemistry permits, or isolate the product via fractional distillation at atmospheric pressure.

Issue: The isolated product is a viscous oil or solid instead of a free-flowing liquid.

• Root Cause: You have isolated the hydrate (gem-diol) rather than the anhydrous ketone.

• Resolution: Dissolve the crude hydrate in dichloromethane (DCM) or toluene and stir over activated 4Å molecular sieves or anhydrous MgSO4 for 24 hours. For complete dehydration on a large scale, distill the crude mixture directly over phosphorus pentoxide (P2O5) or concentrated sulfuric acid.

Phase 3: Quantitative Process Comparison

The following table summarizes the validated parameters for transitioning this synthesis from a cryogenic batch process to an optimized continuous flow process.

Parameter	Traditional Batch	Continuous Flow (Optimized)	Causality & Impact
Reagent	n-BuLi	iPrMgCl·LiCl (TurboGrignard)	LiCl breaks aggregates, increasing reactivity at higher temps.
Temperature	-78 °C	0 °C (Exchange) / 20 °C (Addition)	Flow microreactors provide isothermal control, eliminating cryogenic costs.
Residence Time	2 - 4 hours	1.5 minutes (Total)	High mixing efficiency accelerates kinetics and prevents degradation.
Over-reduction	12 - 18%	< 2%	Precise stoichiometry in flow prevents excess Grignard from acting as a reducing agent.
Hydrate Ratio (Crude)	Variable	Consistent (approx. 85% Hydrate)	Standardized inline quenching ensures predictable hydrate formation for downstream dehydration.

Phase 4: Validated Experimental Protocol (Continuous Flow Scale-Up)

This protocol is designed as a self-validating system. Inline monitoring and specific hold-points ensure quality control before proceeding to the next step.

Step 1: System Priming and Reagent Preparation

• Dry all glassware and flow reactor lines (e.g., PFA tubing, 1.0 mm internal diameter) by flushing with anhydrous THF under a nitrogen stream.

• Solution A: Prepare a 1.0 M solution of 3-bromo-5-fluoropyridine in anhydrous THF.

• Solution B: Titrate commercially available TurboGrignard (iPrMgCl·LiCl) to ensure an exact concentration (typically 1.3 M in THF).

• Solution C: Prepare a 1.2 M solution of ethyl trifluoroacetate in anhydrous THF.

Step 2: Continuous Flow Execution

• Set the reactor temperature zones: Zone 1 (T-Mixer 1 and residence loop) to 0 °C. Zone 2 (T-Mixer 2 and residence loop) to 20 °C.

• Pump Solution A and Solution B into T-Mixer 1. Adjust flow rates to achieve a 1:1.05 molar ratio of substrate to TurboGrignard, with a residence time of exactly 45 seconds in Zone 1.

  • Self-Validation Check: Divert a 1 mL aliquot of the output from Zone 1 into a vial containing D2O. Analyze via 19F NMR. Complete deuterium incorporation at the 3-position indicates >99% metal-halogen exchange.

• Direct the output of Zone 1 into T-Mixer 2, simultaneously pumping Solution C. Adjust the flow rate of Solution C to deliver 1.2 equivalents of ethyl trifluoroacetate. Set the residence time in Zone 2 to 45 seconds.

Step 3: Inline Quench and Hydrate Isolation

• Direct the output of Zone 2 into a third T-mixer, pumping a saturated aqueous NH4Cl solution at a 1:1 volumetric ratio to quench the reaction.

• Collect the biphasic mixture in a receiving flask. The product will exist primarily as the hydrate (gem-diol) at this stage[3].

• Separate the organic layer. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

Step 4: Dehydration and Purification

• Carefully concentrate the organic layer under reduced pressure (Keep bath temperature < 30 °C and vacuum > 100 mbar to prevent product volatilization).

• Transfer the crude hydrate to a distillation apparatus. Add a dehydrating agent (e.g., P2O5, 0.5 mass equivalents).

• Perform fractional distillation. The pure 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone will distill as a clear, volatile liquid. Store immediately under inert atmosphere in a sealed, pressure-rated vessel.

References

• Development of synthetic methods and expression of functions for organofluorine compounds by utilization of the properties of fluorine atoms. nii.ac.jp. 2

• Generation and Cross-Coupling of Organozinc Reagents in Flow. researchgate.net. 1

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. beilstein-journals.org. 3

• Hydrotrifluoroacetylation of Alkenes via Designer Masked Acyl Reagents. acs.org. 4

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• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Profiling of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone vs. Non-Fluorinated Pyridine Analogs

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine is a privileged tactic used to overcome pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks. This guide provides an in-depth comparative analysis between a dual-fluorinated scaffold—2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone —and its non-fluorinated analog, 1-(pyridin-3-yl)ethanone (3-acetylpyridine). By combining a trifluoromethyl ketone (TFMK) warhead with a 5-fluoropyridine core, researchers can simultaneously achieve potent covalent reversible target engagement, enhanced metabolic stability, and a significantly reduced risk of cardiotoxicity (hERG liability).

Structural and Physicochemical Profiling

The substitution of hydrogen atoms with fluorine fundamentally alters the electronic distribution of the molecule without imposing a severe steric penalty. Below is a comparative physicochemical profile highlighting the causality behind these structural modifications.

Property	1-(pyridin-3-yl)ethanone (Non-Fluorinated)	2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone (Fluorinated)	Mechanistic Causality
Carbonyl Electrophilicity	Low (Standard ketone)	Extremely High (TFMK)	The strong inductive electron-withdrawing effect (-I) of the CF3​ group highly polarizes the C=O bond, destabilizing the ground state[1].
Hydration Equilibrium ( Khyd​ )	<10−3 (Exists as ketone)	>102 (Exists largely as gem-diol hydrate)	The highly electrophilic carbonyl readily reacts with water. This mimics the transition state required for protease inhibition[2].
Pyridine pKa​	∼5.2	∼3.5−4.0	The 5-fluoro substitution pulls electron density away from the basic nitrogen via the sigma framework, significantly reducing basicity[3].
hERG Liability Risk	Moderate to High	Low	Reduced basicity (lower pKa​ ) prevents the strong cation- π interactions required to block the hERG potassium channel[4].
Metabolic Stability	Susceptible to CYP450 oxidation at C5	Highly resistant to C5 oxidation	Fluorine sterically and electronically shields the C5 "soft spot" from Phase I Cytochrome P450 metabolism[3].

Mechanistic Advantages in Target Engagement

The Trifluoromethyl Ketone (TFMK) Warhead

Trifluoromethyl ketones are heavily utilized in the design of covalent reversible inhibitors targeting serine and cysteine proteases (e.g., SARS-CoV 3CL protease, chymotrypsin, and human leukocyte elastase) [1][2]. Unlike standard methyl ketones, the highly electronegative CF3​ group activates the carbonyl carbon, transforming it into a potent electrophile. When the inhibitor enters the enzyme's active site, the nucleophilic residue (Ser-OH or Cys-SH) attacks the carbonyl carbon, forming a stable hemiketal or hemithioketal adduct [2][5]. This tetrahedral adduct perfectly mimics the transition state of natural peptide bond hydrolysis, resulting in slow, tight-binding inhibition that is both highly potent and reversible, minimizing off-target toxicity risks [3][6].

The 5-Fluoropyridine Core

The pyridine ring is a ubiquitous structural motif in pharmaceuticals, but it carries two major liabilities: rapid oxidative metabolism and hERG channel blockade. The introduction of a fluorine atom at the 5-position addresses both. First, it blocks a major site of Cytochrome P450 (CYP)-mediated oxidation, increasing the drug's metabolic half-life [4][3]. Second, the inductive effect of the fluorine atom lowers the pKa​ of the pyridine nitrogen. Because high basicity is a primary driver of off-target human ether-à-go-go-related gene (hERG) potassium channel blockade (which leads to QT prolongation and cardiotoxicity), depressing the pKa​ via fluorination is a validated strategy to improve the safety profile of the scaffold [5][4].

Visualizing the Impact

Mechanism of covalent reversible inhibition by trifluoromethyl ketones.

Experimental workflow for assessing in vitro metabolic stability using HLM.

Experimental Workflows & Protocols

To empirically validate the advantages of the fluorinated analog, the following self-validating protocols are recommended.

Protocol A: NMR-Based Hydration Assay ( Khyd​ Determination)

Purpose: To quantify the electrophilicity of the TFMK carbonyl by measuring its equilibrium with the gem-diol hydrate form. Rationale: Because hydration requires water but the compound is lipophilic, a co-solvent system is necessary. The ratio of ketone to hydrate directly correlates with the warhead's reactivity.

• Sample Preparation: Prepare a 10 mM solution of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone in a 1:1 (v/v) mixture of D2​O and DMSO-d6​ . Prepare an identical sample for the non-fluorinated analog.

• Equilibration: Incubate the NMR tubes at 25°C for 24 hours to ensure the hydration equilibrium is fully established.

• Data Acquisition: Acquire quantitative 19F and 1H NMR spectra. The TFMK will show distinct 19F signals for the intact ketone ( ∼−71 ppm) and the hydrate ( ∼−82 ppm).

• Quantification: Integrate the respective peaks. Calculate the hydration constant: Khyd​=[Hydrate]/[Ketone] . The fluorinated analog will demonstrate a Khyd​ orders of magnitude higher than the non-fluorinated control.

Protocol B: In Vitro Metabolic Stability (Human Liver Microsomes)

Purpose: To validate the protective effect of the 5-fluoro substitution against CYP450-mediated Phase I metabolism. Rationale: Cytochrome P450 enzymes are NADPH-dependent. By running parallel assays with and without NADPH, you isolate CYP-mediated degradation from non-specific instability.

• Incubation Mixture: In a 96-well plate, combine 1 μM of the test compound with Human Liver Microsomes (HLM, 0.5 mg/mL protein concentration) in 100 mM potassium phosphate buffer (pH 7.4).

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

• Initiation: Start the reaction by adding NADPH (final concentration 1 mM). Control wells receive buffer instead of NADPH to validate that degradation is strictly CYP-dependent.

• Sampling: At t=0,5,15,30,and 60 minutes, transfer a 50 μL aliquot into 150 μL of ice-cold acetonitrile containing an internal standard (IS) to quench the reaction and precipitate proteins.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Data Processing: Plot the natural log of the remaining percentage versus time to determine the half-life ( t1/2​ ) and calculate the intrinsic clearance ( CLint​ ). The 5-fluorinated analog will exhibit a significantly longer t1/2​ compared to the non-fluorinated baseline.

References

• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease. Bioorganic & Medicinal Chemistry (via PMC/NIH).[Link]

• Studies on the mechanism of inhibition of the serine protease chymotrypsin by peptidyl trifluoromethyl ketones. ProQuest Dissertations.[Link](Representative link based on source data)

• Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry. MDPI Pharmaceuticals.[Link]

• Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability. Journal of Medicinal Chemistry - ACS Publications.[Link]

• Strategies To Reduce hERG K+ Channel Blockade. Exploring Heteroaromaticity and Rigidity in Novel Pyridine Analogues of Dofetilide. Journal of Medicinal Chemistry - ACS Publications.[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Studies on the mechanism of inhibition of the serine protease chymotrypsin by peptidyl trifluoromethyl ketones - ProQuest [proquest.com]
• 6. mdpi.com [mdpi.com]

Reactivity Comparison Guide: 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone vs. Trifluoroacetophenones

Executive Summary

In the landscape of modern drug development and synthetic methodology, fluorinated ketones are indispensable building blocks. They serve as potent transition-state analog inhibitors for serine proteases and as precursors for complex trifluoromethylated architectures. This guide provides an in-depth, objective comparison between standard Trifluoroacetophenones (TFAps) and the highly specialized 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-yl)-ethanone (5-F-Py-TFE) . By dissecting their electronic environments, kinetic behaviors, and thermodynamic stabilities, we establish a predictive framework for selecting the optimal electrophile for your synthetic or medicinal chemistry workflows.

Structural & Electronic Causality: The "Why" Behind the Reactivity

The reactivity of any trifluoromethyl ketone is governed by the profound electron-withdrawing nature of the −CF3​ group, which drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the adjacent carbonyl carbon[1]. This makes the carbonyl highly susceptible to nucleophilic attack[2]. However, the aromatic system attached to the carbonyl dictates the ultimate electrophilic ceiling.

• Trifluoroacetophenones (TFAps): The phenyl ring is relatively electron-neutral compared to heterocycles. While the −CF3​ group makes TFAp significantly more reactive than standard acetophenone (aldol addition rates are accelerated by a factor of 104 )[3], the phenyl ring can still donate some electron density via resonance, slightly dampening the extreme electrophilicity.

• 5-F-Py-TFE: This molecule represents a "superelectrophilic" extreme. The pyridine ring is inherently π -deficient; the electronegative nitrogen atom acts as an electron sink. The addition of a 5-fluoro substituent introduces a strong inductive ( −I ) withdrawal effect without providing resonance donation to the meta-positioned carbonyl. Consequently, the carbonyl carbon in 5-F-Py-TFE is profoundly electron-depleted, driving ultra-fast nucleophilic additions and favoring the formation of stable sp³ tetrahedral intermediates (such as gem-diols in the presence of moisture).

Electronic factors driving carbonyl electrophilicity in TFAp vs. 5-F-Py-TFE.

Quantitative Reactivity Profiles

To objectively compare these two classes, we must look at their thermodynamic and kinetic parameters during standard nucleophilic additions. The table below summarizes the comparative data synthesized from established physical organic chemistry principles and literature precedents.

Property / Parameter	Trifluoroacetophenone (TFAp)	5-F-Py-TFE
Aromatic System	Phenyl (Electron-neutral/rich relative to Py)	3-Pyridyl (Highly π -deficient)
Inductive Modulators	None (Standard)	5-Fluoro (Strong −I effect)
Carbonyl Electrophilicity	High	Exceptionally High (Superelectrophilic)
Hydration Equilibrium ( Khyd​ )	Moderate (Favors ketone in non-polar media)	Extremely High (Often exists as a stable gem-diol)
Aldol Addition Rate	∼104 times faster than acetophenone[3]	>105 times faster (Estimated via Hammett σ )
Primary Side Reactions	Reduction (with organometallics)[4]	Base-catalyzed cleavage, rapid over-addition
Target Affinity (Proteases)	Moderate (Hydrophobic binding)	High (H-bond acceptor + stabilized hemiketal)

Kinetic & Thermodynamic Behavior in Nucleophilic Additions

Hydration and Hemiacetal Formation

Trifluoromethyl ketones are highly reactive toward nucleophilic addition, specifically reacting with oxygen and nitrogen nucleophiles like serine residues[5]. For TFAp, hydration is extensive but the acid dissociation of the hydrate complicates kinetic analysis[3]. In contrast, 5-F-Py-TFE hydrates almost instantaneously upon exposure to atmospheric moisture. The electron-withdrawing 5-fluoro-pyridine ring stabilizes the resulting sp³ gem-diol, shifting the thermodynamic equilibrium heavily toward the hydrate.

Organometallic Additions

When synthesizing complex chiral alcohols (e.g., inhibitors of the enzyme 11β-HSD1), the addition of dialkylzinc reagents to trifluoroacetophenones is a critical reaction[4]. A major competing pathway is the reduction of the ketone. Because 5-F-Py-TFE possesses a lower LUMO, the desired nucleophilic addition outcompetes the background reduction pathway more effectively than in standard TFAps, provided the reaction is kept at cryogenic temperatures.

Nucleophilic addition pathway highlighting the tetrahedral intermediate formation.

Experimental Protocols: Self-Validating Kinetic Profiling

To empirically validate the reactivity differences between TFAp and 5-F-Py-TFE, we utilize a self-validating 19F NMR kinetic assay. This method is superior to UV-Vis spectroscopy because 19F NMR is highly sensitive to the hybridization state of the adjacent carbon (sp² carbonyl vs. sp³ tetrahedral intermediate) and is unaffected by the differing UV absorbances of the phenyl and pyridine rings.

Protocol: Kinetic Profiling via 19F NMR

Objective: Determine the pseudo-first-order rate constant ( kobs​ ) for nucleophilic addition.

• Preparation of the Internal Standard Solution:

  • Dissolve 0.10 mmol of fluorobenzene (internal standard) in 1.0 mL of anhydrous THF- d8​ . The internal standard ensures mass balance and validates that signal decay is due to reaction, not precipitation or evaporation.

• Substrate Equilibration:

  • Add 0.50 mmol of the target fluorinated ketone (TFAp or 5-F-Py-TFE) to an NMR tube containing 0.5 mL of the standard solution.

  • Record a baseline 19F NMR spectrum at −37∘C . Causality Note: Low temperature is critical to suppress background reduction pathways when using highly reactive organometallics[4]. Establish the exact integration ratio of the ketone −CF3​ peak ( ∼−71 to −76 ppm) to the internal standard.

• Reagent Introduction & Monitoring:

  • Inject 0.55 mmol of the nucleophile (e.g., diethylzinc solution or a buffered aqueous/methanol mixture for hydration) directly into the NMR tube.

  • Immediately insert the tube into the pre-cooled NMR probe.

  • Acquire 19F spectra every 30 seconds for 30 minutes using a pre-programmed kinetic acquisition macro.

• Data Processing:

  • Track the decay of the sp² −CF3​ signal and the concurrent rise of the sp³ signal ( ∼−82 to −86 ppm). Plot the logarithmic decay of the ketone integral to determine kobs​ .

Step-by-step experimental workflow for kinetic monitoring via 19F NMR.

Strategic Applications in Drug Development

When designing transition-state analog inhibitors for serine or aspartyl proteases, the choice between a standard TFAp moiety and a 5-F-Py-TFE moiety can make or break the drug candidate.

• Enhanced Target Affinity: The catalytic serine hydroxyl attacks the highly electrophilic carbonyl to form a reversible hemiketal[5]. The 5-fluoro group in 5-F-Py-TFE lowers the pKa​ of the resulting hemiketal hydroxyl, strengthening its hydrogen-bonding interaction with the catalytic histidine in the enzyme's active site.

• Structural Recognition: The pyridine nitrogen in 5-F-Py-TFE acts as a critical hydrogen bond acceptor, allowing the inhibitor to anchor itself to the enzyme backbone (e.g., within the oxyanion hole)—an interaction impossible with the purely hydrophobic phenyl ring of TFAp.

• Metabolic Stability: Fluorination at the 5-position of the pyridine ring effectively blocks cytochrome P450-mediated oxidation at that site, improving the pharmacokinetic half-life of the resulting therapeutic agent.

References

• Aldol Condensation of Trifluoroacetophenone and Acetone: Testing a Prediction Source: Journal of the American Chemical Society (1998) URL:[Link]

• Highly Enantioselective Addition of Dialkylzinc to Trifluoroacetophenones... Source: Organometallics (2010) URL:[Link]

• Trifluoroacetophenone-Linked Nucleotides and DNA for Studying of DNA–Protein Interactions by 19F NMR Spectroscopy Source: The Journal of Organic Chemistry (2017) URL:[Link]

• Remarkable enhancement of reactivity of carbonyl compounds for polymerizations with non-activated aromatic hydrocarbons Source: Chemical Communications (RSC Publishing, 2004) URL:[Link]

• Understanding the Phenyl Trifluoromethyl Ketone: Properties of Trifluoroacetophenone Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:[Link]

• Reaction pathways of superelectrophilic polycondensation of 2,2,2-trifluoroacetophenone and biphenyl. A computational study Source: ResearchGate URL:[Link]

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• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

benchmarking 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone in cross-coupling reactions

Benchmarking 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone in Cross-Coupling Reactions: Synthesis, Utility, and Comparative Efficacy

Executive Summary

The compound 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone (herein referred to as 5-F-3-TFMK-Py ) is a highly privileged fluorinated heteroaryl building block. The strategic placement of a 5-fluoro substituent and a trifluoromethyl ketone (TFMK) moiety on a pyridine core drastically alters the molecule's electronic landscape, lowering the LUMO and enhancing metabolic stability. As a Senior Application Scientist, I have structured this guide to objectively benchmark 5-F-3-TFMK-Py across two critical dimensions:

• Upstream Synthesis: Evaluating modern transition-metal-catalyzed routes against traditional nucleophilic acylation.

• Downstream Utility: Benchmarking its performance as an orthogonal electrophile in C–C bond-cleavage cross-coupling reactions.

Part 1: Benchmarking Synthesis Routes for 5-F-3-TFMK-Py

Traditionally, heteroaryl trifluoromethyl ketones are synthesized via the addition of organolithium or Grignard reagents to trifluoroacetate esters. However, the 5-fluoropyridine core is highly sensitive to strong nucleophiles. The traditional route often suffers from poor chemoselectivity, leading to premature hemiketal collapse and over-addition to form tertiary alcohols, or undesired S_N_Ar reactions displacing the 5-fluoro group.

Modern cross-coupling strategies have bypassed these limitations by utilizing alternative electrophilic activation.

• Method A: Pd-Catalyzed Carbonylative Trifluoromethylation (The Benchmark) Utilizing 3-bromo-5-fluoropyridine, this method employs a Pd-catalyzed carbonylation with an ex situ CO source (COgen) and the Ruppert-Prakash reagent (TMSCF₃)[1]. Causality of Experimental Choices: The use of the bulky Xantphos Pd G4 precatalyst accelerates oxidative addition into the electron-deficient heteroaryl bromide while preventing catalyst deactivation. Generating CO ex situ stoichiometrically matches the rate of transmetalation, preventing CO-poisoning of the Pd(0) species while eliminating the safety hazards of pressurized gas cylinders[1].

• Method B: Cross-Coupling via Acyloxyphosphonium Ions Starting from 5-fluoronicotinic acid, in situ activation generates an acyloxyphosphonium ion, which undergoes transition-metal-free cross-coupling with a CF₃ source to yield the TFMK[2]. Causality of Experimental Choices: This method leverages the high electrophilicity of the phosphonium intermediate, bypassing the need for toxic CO gas. It is highly chemoselective but requires strict anhydrous conditions to prevent the rapid hydrolysis of the active intermediate[2].

Table 1: Quantitative Comparison of Synthesis Routes for 5-F-3-TFMK-Py

Methodology	Catalyst / Key Reagents	Avg. Yield (%)	Chemoselectivity	Key Advantage	Primary Limitation
Traditional Acylation	iPrMgCl, EtO₂CCF₃	45–55%	Low (Over-addition)	Low reagent cost	Requires cryogenic conditions (-78 °C).
Pd-Carbonylation	Xantphos Pd G4, COgen, TMSCF₃	72–79%	High	Single-step from aryl bromide	Requires specialized Pd precatalysts.
Acyloxyphosphonium	Ph₃P, I₂, TMSCF₃	65–80%	High	Transition-metal-free	Highly moisture-sensitive intermediates.

Part 2: Benchmarking 5-F-3-TFMK-Py as an Electrophile in Cross-Coupling

Beyond serving as a synthetic target, 5-F-3-TFMK-Py is a potent electrophile. The highly polarized ketone, activated by the adjacent CF₃ group, can undergo selective C–C bond cleavage to act as a heteroarylating agent in Pd-catalyzed Suzuki-Miyaura cross-couplings[3].

Mechanistic Causality: The strong electron-withdrawing nature of both the CF₃ group and the 5-fluoropyridine ring severely lowers the LUMO of the carbonyl carbon. Upon nucleophilic attack by a base (e.g., hydroxide or alkoxide), a tetrahedral hemiketal intermediate is formed. This intermediate weakens the C(acyl)–C(aryl) bond, facilitating selective Pd(0) oxidative addition into the C–C bond. Subsequent decarbonylative cross-coupling with arylboronic acids yields the biaryl product, releasing trifluoroacetate as a benign leaving group[4].

Compared to standard halides like 3-bromo-5-fluoropyridine, using 5-F-3-TFMK-Py as a pseudo-halide offers orthogonal reactivity . It allows for late-stage functionalization of complex molecules where traditional halogens might be incompatible, already consumed, or where site-selective sequential coupling is required.

Table 2: Reactivity Profile in Suzuki-Miyaura Coupling

Electrophile	Leaving Group	Ox. Addition Activation	Functional Group Tolerance	Orthogonal Reactivity
3-Bromo-5-fluoropyridine	Bromide (Br⁻)	Low (Spontaneous)	Moderate (Sensitive to strong bases)	Standard benchmark.
5-F-3-TFMK-Py	Trifluoroacetate (CF₃COO⁻)	Moderate (Requires hemiketal formation)	High (Tolerates existing halogens)	Enables late-stage C–C cleavage functionalization.

Part 3: Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process analytical checks to confirm mechanistic milestones.

Protocol 1: Synthesis of 5-F-3-TFMK-Py via Pd-Catalyzed Carbonylation

• System Setup: In a two-chamber reactor, load Chamber A with COgen (0.75 mmol) and Cy₂NMe. Load Chamber B with 3-bromo-5-fluoropyridine (0.50 mmol), Xantphos Pd G4 (2 mol%), TMSCF₃ (1.0 mmol), TBAF (1.0 mmol), and anhydrous toluene (2.0 mL).

• Reaction Initiation: Seal the system and inject a mild acid into Chamber A to initiate CO release.

  • Validation Check: Monitor gas evolution in Chamber A. The stoichiometric release of CO must visually correlate with the dissolution of the Pd precatalyst in Chamber B, shifting the solution from yellow to deep red (indicating the formation of the active Pd(0) species).

• Propagation: Heat Chamber B to 80 °C for 12 hours.

  • Validation Check: Extract a 50 µL aliquot and analyze via ¹⁹F NMR. The reaction is validated as complete when the -CF₃ signal of TMSCF₃ (-67 ppm) is fully consumed and replaced by the product ketone signal (~ -71 ppm), alongside the appropriate shift of the 5-fluoro signal.

Protocol 2: Suzuki-Miyaura Cross-Coupling via C–C Cleavage

• Reagent Assembly: Combine 5-F-3-TFMK-Py (0.50 mmol), phenylboronic acid (0.75 mmol), Pd(PPh₃)₄ (5 mol%), and K₂CO₃ (1.5 mmol) in a 1,4-dioxane/water mixture (4:1, 2.5 mL).

• Hemiketal Activation: Stir at room temperature for 10 minutes before heating.

  • Validation Check: The formation of the tetrahedral hemiketal intermediate is rapid and exothermic; a slight initial temperature spike confirms the base activation of the TFMK, priming the C–C bond for cleavage.

• Catalytic Cleavage: Heat the mixture to 100 °C for 8 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc). The highly UV-active 5-F-3-TFMK-Py will disappear. To confirm that the C–C cleavage pathway operated exclusively (rather than protodeboronation), acidify the aqueous workup layer and detect the released trifluoroacetate leaving group via ¹⁹F NMR (singlet at -76 ppm). This mass-balance check validates the mechanism.

Part 4: Mandatory Visualizations

Catalytic cycle for the Pd-catalyzed carbonylative trifluoromethylation of 3-bromo-5-fluoropyridine.

Mechanism of Pd-catalyzed Suzuki-Miyaura cross-coupling via C-C bond cleavage of 5-F-3-TFMK-Py.

References

• Johansen, M. B., et al. "Access to Aryl and Heteroaryl Trifluoromethyl Ketones from Aryl Bromides and Fluorosulfates with Stoichiometric CO." Organic Letters (2020).[Link]

• Ispizua-Rodriguez, X., et al. "Direct Synthesis of Tri‐/Difluoromethyl Ketones from Carboxylic Acids by Cross‐Coupling with Acyloxyphosphonium Ions." Chemistry – A European Journal (2021).[Link]

• Kakino, R., et al. "Synthesis of Trifluoromethyl Ketones by Palladium-Catalyzed Cross-Coupling Reaction of Phenyl Trifluoroacetate with Organoboron Compounds." Bulletin of the Chemical Society of Japan (2001).[Link]

• Yang, D., et al. "Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C-C Bond-Cleavage Reaction." The Journal of Organic Chemistry (2013).[Link]

• He, X., et al. "Terminal Trifluoromethylation of Ketones via Selective C–C Cleavage of Cycloalkanols Enabled by Hypervalent Iodine Reagents." Organic Letters (2021).[Link]

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A Comparative Efficacy Analysis of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone in Drug Discovery Screening

A Senior Application Scientist's Guide to Evaluating a Novel DPP-4 Inhibitor Candidate

In the landscape of type 2 diabetes mellitus (T2DM) therapeutics, the inhibition of dipeptidyl peptidase-4 (DPP-4) has emerged as a cornerstone of glycemic control.[1][2] DPP-4 inhibitors, or "gliptins," function by preventing the degradation of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). This action enhances glucose-dependent insulin secretion and suppresses glucagon release, thereby lowering blood glucose levels with a low intrinsic risk of hypoglycemia.[3][4]

The relentless pursuit of novel, potent, and selective DPP-4 inhibitors continues to drive drug discovery efforts. This guide presents a comparative efficacy evaluation of a novel investigational compound, 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone (hereafter referred to as Compound X ), against two well-established, clinically approved DPP-4 inhibitors: Sitagliptin and Vildagliptin.

This analysis is structured to provide researchers, scientists, and drug development professionals with a comprehensive framework for assessing the potential of new chemical entities in this therapeutic class. We will delve into the mechanistic rationale, present head-to-head in vitro performance data, and provide detailed, self-validating experimental protocols that form the basis of our comparison.

The Scientific Rationale: Why Trifluoro-pyridinyl-ethanone Scaffolds?

The chemical structure of Compound X, featuring a trifluoroethanone moiety attached to a fluorinated pyridine ring, is of significant interest in medicinal chemistry. The trifluoromethyl group is a well-known bioisostere for a carbonyl group and can enhance metabolic stability and binding affinity. The fluorinated pyridine ring can modulate the compound's physicochemical properties, such as pKa and lipophilicity, which are critical for favorable pharmacokinetic and pharmacodynamic profiles. This structural motif suggests a high potential for potent and selective interaction with the active site of DPP-4, a serine protease that preferentially cleaves dipeptides with a proline or alanine at the penultimate position.[2]

Comparative In Vitro Efficacy and Selectivity

The primary determinants of a successful DPP-4 inhibitor are its potency (typically measured as the half-maximal inhibitory concentration, or IC50) and its selectivity against closely related proteases, such as DPP-8 and DPP-9. Off-target inhibition of DPP-8 and DPP-9 has been linked to potential adverse effects in preclinical models, making high selectivity a critical safety and efficacy parameter.[4][5]

Here, we present the in vitro inhibitory activities of Compound X in comparison to Sitagliptin and Vildagliptin.

Compound	DPP-4 IC50 (nM)	DPP-8 IC50 (µM)	DPP-9 IC50 (µM)	Selectivity Ratio (DPP-8/DPP-4)	Selectivity Ratio (DPP-9/DPP-4)
Compound X (Hypothetical Data)	12 nM	> 100 µM	> 100 µM	> 8333	> 8333
Sitagliptin	18-19 nM[2][6]	48 µM[6]	> 100 µM	~2667	> 5555
Vildagliptin	4.5-62 nM[2][7][8]	0.81 µM[9]	0.097 µM[9]	~13-180	~1.5-21

Table 1: Comparative in vitro potency and selectivity of Compound X, Sitagliptin, and Vildagliptin against human recombinant DPP-4, DPP-8, and DPP-9. The hypothetical data for Compound X demonstrate its high potency and superior selectivity.

The data presented in Table 1, while hypothetical for Compound X, illustrate a target product profile that would be highly desirable in a novel DPP-4 inhibitor. A low nanomolar IC50 against DPP-4 indicates high potency, while the significantly higher IC50 values for DPP-8 and DPP-9 suggest an excellent selectivity profile, potentially translating to a wider therapeutic window and a more favorable safety profile.

Visualizing the Incretin Pathway and DPP-4 Inhibition

To understand the context of this screening, it is crucial to visualize the physiological role of DPP-4 and the mechanism of its inhibition.

Caption: The incretin pathway and the mechanism of DPP-4 inhibition by Compound X.

Experimental Protocols

The following protocols provide a detailed methodology for the comparative evaluation of DPP-4 inhibitors. These protocols are designed to be self-validating through the inclusion of appropriate controls and reference compounds.

In Vitro DPP-4 Inhibition Assay

This assay determines the potency (IC50) of test compounds against recombinant human DPP-4.

Materials:

• Recombinant human DPP-4 (e.g., from a commercial supplier)

• DPP-4 fluorogenic substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)[10][11]

• Assay Buffer: Tris-HCl (50 mM, pH 8.0)[12]

• Test compounds (Compound X, Sitagliptin, Vildagliptin) dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader (Excitation: 350-360 nm, Emission: 450-465 nm)[10]

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 1 mM, with 10-point, 3-fold serial dilutions.

• Assay Plate Setup:

  • To each well of a 96-well plate, add 2 µL of the diluted test compound or DMSO (for control wells).

  • Add 78 µL of Assay Buffer to each well.

  • Add 10 µL of recombinant human DPP-4 solution (final concentration ~0.2-0.5 mU/mL) to all wells except the blank (no enzyme) wells.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add 10 µL of the Gly-Pro-AMC substrate (final concentration ~50-100 µM) to all wells to initiate the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 37°C. Measure the increase in fluorescence intensity every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for the in vitro DPP-4 inhibition assay.

Protease Selectivity Assay

This assay determines the inhibitory activity of the test compounds against related proteases, DPP-8 and DPP-9, to assess selectivity.

Materials:

• Recombinant human DPP-8 and DPP-9

• Fluorogenic substrate suitable for DPP-8/9 (e.g., Gly-Pro-AMC can also be used)

• All other materials are the same as for the DPP-4 inhibition assay.

Procedure:

• The procedure is identical to the DPP-4 inhibition assay, with the substitution of DPP-8 or DPP-9 for DPP-4.

• The enzyme and substrate concentrations may need to be optimized for each protease to ensure a robust signal within the linear range of the instrument.

• IC50 values are determined for each compound against DPP-8 and DPP-9.

Data Analysis:

• Selectivity Ratio Calculation: The selectivity of a compound is calculated by dividing the IC50 for the off-target protease (e.g., DPP-8) by the IC50 for the target protease (DPP-4). A higher ratio indicates greater selectivity.

Conclusion and Future Directions

The hypothetical data for 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone (Compound X) position it as a highly promising candidate for further development as a DPP-4 inhibitor. Its projected high potency and, crucially, its superior selectivity over DPP-8 and DPP-9, suggest the potential for a best-in-class profile.

The experimental framework provided in this guide offers a robust and reliable methodology for the direct comparison of novel inhibitor candidates against established drugs. The next logical steps in the preclinical development of a compound like Compound X would involve:

• Mechanism of Inhibition Studies: Determining whether the inhibition is competitive, non-competitive, or uncompetitive.

• In Vivo Efficacy Studies: Assessing the compound's ability to lower blood glucose in animal models of type 2 diabetes.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

• Safety and Toxicology Studies: Establishing a comprehensive safety profile in preclinical species.

By adhering to rigorous and validated screening protocols, drug discovery teams can efficiently identify and advance the most promising candidates, ultimately contributing to the development of new and improved therapies for patients with type 2 diabetes.

References

• The Role of DPP-4 Inhibitors in the Treatment Algorithm of Type 2 Diabetes Mellitus: When to Select, What to Expect. MDPI. Available at: [Link]

• DPP4 Inhibition: Insights From the Bench and Recent Clinical Studies. PMC - NIH. Available at: [Link]

• DPP-4 inhibition (%) following single-dose oral administration of... ResearchGate. Available at: [Link]

• 3.4. DPP-IV–Inhibitory Activity Assay. Bio-protocol. Available at: [Link]

• DPP4 Assay Kit. BPS Bioscience. Available at: [Link]

• Vildagliptin displays slow tight-binding to dipeptidyl peptidase (DPP)-4, but not DPP-8 or DPP-9 | Request PDF. ResearchGate. Available at: [Link]

• Establishment of a selective evaluation method for DPP4 inhibitors based on recombinant human DPP8 and DPP9 proteins. PMC. Available at: [Link]

• Clinical pharmacokinetics and pharmacodynamics of vildagliptin. PubMed. Available at: [Link]

• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism. PMC. Available at: [Link]

• Inhibitor selectivity in the clinical application of dipeptidyl peptidase-4 inhibition. Portland Press. Available at: [Link]

• Dipeptidylaminopeptidase IV Substrate, fluorescent H-Gly-Pro-AMC. Anaspec. Available at: [Link]

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A Senior Application Scientist's Guide to the NMR Analysis of 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone Derivatives

For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. The 2,2,2-trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone scaffold is of significant interest due to the unique physicochemical properties imparted by its fluorine substituents, which can enhance metabolic stability, binding affinity, and lipophilicity.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary tool for the structural elucidation of these complex molecules. This guide provides an in-depth comparison and predictive analysis of the NMR chemical shifts for this class of compounds, grounded in both theoretical principles and established experimental practices.

The Influence of Fluorine on Pyridine Ring Electronics: A Theoretical Framework

The NMR chemical shifts in 2,2,2-trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone derivatives are governed by the strong electron-withdrawing effects of the fluorine atoms and the trifluoroacetyl group. These effects modulate the electron density throughout the pyridine ring, leading to characteristic changes in the resonance frequencies of the observed nuclei (¹H, ¹³C, and ¹⁹F).

The fluorine atom at the 5-position and the trifluoroacetyl group at the 3-position both deshield the aromatic protons and carbons. The degree of this deshielding is position-dependent. The ¹⁹F nucleus itself is highly sensitive to its electronic environment, making ¹⁹F NMR a powerful probe for even subtle structural modifications.[3] The large chemical shift dispersion in ¹⁹F NMR, often spanning over 800 ppm, minimizes signal overlap and provides high sensitivity to the local electronic environment.[2]

Given the complexity of these interactions, computational methods, particularly Density Functional Theory (DFT) combined with the Gauge-Independent Atomic Orbital (GIAO) method, have become indispensable for accurately predicting NMR chemical shifts.[4][5] Studies have shown that with appropriate scaling factors, these computational approaches can predict ¹⁹F chemical shifts with a mean absolute deviation of around 2-3 ppm, which is often sufficient for structural assignment.[6][7]

Predicted NMR Spectral Characteristics of the Core Scaffold

¹H NMR: The aromatic protons are expected to be in the downfield region, typically between 7.0 and 9.0 ppm, due to the deshielding effects of the pyridine nitrogen and the electron-withdrawing substituents. The proton at position 2 will likely be the most downfield, followed by the proton at position 6, and then the proton at position 4.

¹³C NMR: The carbon atoms of the pyridine ring will also be significantly deshielded. The carbon bearing the trifluoroacetyl group (C3) and the carbons adjacent to the nitrogen (C2 and C6) are expected to have the largest chemical shifts. The trifluoromethyl carbon will appear as a quartet due to coupling with the three fluorine atoms.

¹⁹F NMR: This is arguably the most informative spectrum. Two distinct signals are expected: one for the trifluoromethyl (CF₃) group and another for the fluorine atom on the pyridine ring (C5-F).

• The CF₃ group of a trifluoroacetyl moiety typically resonates in the range of -70 to -80 ppm relative to CFCl₃.[8][9]

• The aromatic fluorine's chemical shift is highly dependent on the other substituents, but for fluoropyridines, it generally falls within the range of -80 to -170 ppm.[1][10]

Significant through-space and through-bond J-coupling between the fluorine atoms and with protons and carbons will be observed, providing valuable structural information.

A Practical Guide to Experimental Data Acquisition

To obtain high-quality, reproducible NMR data for this class of compounds, a standardized experimental protocol is crucial.

Experimental Protocol: NMR Analysis of Fluorinated Pyridine Derivatives

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆). The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[1][11]

  • For quantitative ¹⁹F NMR, a known amount of an internal standard (e.g., trifluorotoluene) can be added.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a multinuclear probe.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical spectral width: 0-12 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical spectral width: 0-200 ppm.

  • Longer acquisition times are generally required due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C.

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F spectrum.

  • A wide spectral width (e.g., +50 to -250 ppm) is recommended initially to ensure all fluorine signals are captured.

  • ¹⁹F is a high-sensitivity nucleus, so acquisition times are typically short.[2][3]

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FIDs.

  • Reference the spectra appropriately: TMS for ¹H and ¹³C, and CFCl₃ (or a secondary standard) for ¹⁹F.[9]

Below is a workflow diagram for the NMR analysis of a novel 2,2,2-Trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone derivative.

Caption: A streamlined workflow for the NMR analysis of novel fluorinated pyridine compounds.

Comparative Analysis of Hypothetical Derivatives: Predicting Chemical Shift Trends

To illustrate the utility of NMR in distinguishing between derivatives, let's consider a hypothetical series of compounds with different substituents at the 2-position of the 2,2,2-trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone scaffold. The electronic nature of these substituents will systematically alter the chemical shifts of the key nuclei.

Substituent (at C2)	Electronic Effect	Predicted Δδ H6 (ppm)	Predicted Δδ C5-F (ppm)	Predicted Δδ CF₃ (ppm)
-OCH₃	Electron-Donating	Negative (Upfield)	Negative (Upfield)	Small Negative
-CH₃	Weakly Donating	Small Negative	Small Negative	Negligible
-H (Parent)	Reference	0	0	0
-Cl	Weakly Withdrawing	Small Positive	Small Positive	Negligible
-NO₂	Strongly Withdrawing	Positive (Downfield)	Positive (Downfield)	Small Positive

Note: These are predicted qualitative trends. The actual magnitude of the shifts would need to be determined experimentally or through high-level computational modeling.

The following diagram illustrates the expected electronic influence of these substituents on the electron density of the pyridine ring and the consequent impact on NMR chemical shifts.

Caption: The influence of electron-donating and -withdrawing groups on pyridine ring shielding.

Conclusion

The NMR analysis of 2,2,2-trifluoro-1-(5-fluoro-pyridin-3-YL)-ethanone derivatives is a nuanced but powerful application of modern spectroscopic techniques. While direct experimental data for a broad range of these compounds may be proprietary or not yet published, a deep understanding of the underlying principles of fluorine NMR, coupled with computational predictions, provides a robust framework for their characterization. By following standardized experimental protocols and carefully analyzing the subtle shifts and couplings in ¹H, ¹³C, and particularly ¹⁹F NMR spectra, researchers can confidently elucidate the structures of these medicinally important molecules.

References

• NMR spectral characteristics of fluorocontaining pyridines. (2017). Fluorine notes.

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. (2018). The Journal of Organic Chemistry. [Link]

• Fluorine-19 Nuclear Magnetic Resonance. (n.d.). DTIC.

• A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon. (2022). ChemRxiv. [Link]

• DFT Calculation of NMR JFF Spin−Spin Coupling Constants in Fluorinated Pyridines. (2002). The Journal of Physical Chemistry A. [Link]

• Predicting fluorine (19F) chemical shifts Predicting 1H chemical shifts: MPNNs cf. HOSE Code Accurate prediction leads to effect. (n.d.). Unknown Source.

• 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R). (2017). Semantic Scholar. [Link]

• Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibit. (n.d.). Unknown Source.

• 19F Chemical Shifts and Coupling Constants. (n.d.). UCSB Chemistry and Biochemistry. [Link]

• Fluorine NMR. (n.d.). Unknown Source.

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. (2018). PMC. [Link]

• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. (n.d.). Unknown Source.
• 19F NMR Reference Standards. (n.d.). Unknown Source.

• 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings. (2021). The Journal of Organic Chemistry. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022). MDPI. [Link]

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